1-(2,4,6-Triisopropylphenyl)ethanol

Core Science & Biosynthesis

1-(2,4,6-Triisopropylphenyl)ethanol (Stericol®): A Technical Guide to Stereocontrol in Asymmetric Synthesis

Executive Summary

In the realm of modern drug development and complex natural product synthesis, achieving absolute stereocontrol is a paramount challenge. 1-(2,4,6-triisopropylphenyl)ethanol , commercially recognized as Stericol® , is a highly sterically hindered chiral secondary alcohol that has revolutionized the asymmetric synthesis of five-membered carbocycles, γ-butyrolactones, and γ-butyrolactam derivatives[1]. Developed by Andrew E. Greene and colleagues, this chiral auxiliary acts as a profound "steric shield," enabling near-perfect facial selectivity in cycloaddition reactions[1][2]. This whitepaper details the physicochemical logic, validated experimental workflows, and advanced applications of Stericol® for synthetic chemists and drug development professionals.

Physicochemical Profiling & Structural Logic

The synthetic efficacy of Stericol® is not accidental; it is a direct consequence of its extreme steric bulk. The molecule features a phenyl ring substituted with three massive isopropyl groups at the 2, 4, and 6 positions[2].

The Causality of the "Steric Shield": When Stericol is covalently attached to a reactive substrate—most commonly as a chiral enol ether—the triisopropylphenyl moiety severely restricts the conformational freedom of the ether linkage[1]. This locks the adjacent double bond into a rigid, predictable geometry. More importantly, the bulky isopropyl groups completely block one face of the alkene. Consequently, incoming reagents are forced to approach exclusively from the unhindered face, routinely yielding diastereomeric excesses (de) greater than 95%[1].

Table 1: Key Physicochemical and Structural Properties

Property	Value	Reference
IUPAC Name	(1R)-1-[2,4,6-tri(propan-2-yl)phenyl]ethanol	[3]
Molecular Formula	C₁₇H₂₈O	[3]
Molecular Weight	248.4 g/mol	[3]
Exact Mass	248.2140 Da	[3]
CAS Number (R-isomer)	181531-14-6	[4]
CAS Number (S-isomer)	102225-88-7	[5]
Topological Polar Surface Area	20.2 Ų	[3]
XLogP3-AA	4.8	[3]
Rotatable Bonds	4	[3]

Core Synthetic Workflows: The "Three-Atom Olefin Annelation"

Stericol® is the linchpin in the highly versatile "three-atom olefin annelation" methodology[1]. This self-validating workflow allows chemists to build complex, enantiopure ring systems from simple precursors through a logical sequence of transformations:

• Chiral Enol Ether Formation: Stericol is first converted into an enol ether, establishing the conformationally locked reactive center.

• [2+2] Dichloroketene Cycloaddition: The enol ether undergoes a stereoselective [2+2] cycloaddition with highly reactive dichloroketene. The steric shield ensures the ketene attacks from the opposite face, forming an enantiopure α,α-dichlorocyclobutanone[1].

• Regioselective Ring Expansion: The strained cyclobutanone intermediate is highly versatile and can be expanded based on the desired target:

  • Baeyer-Villiger Oxidation (via m-CPBA) yields β-oxygenated γ-butyrolactones[1].

  • Beckmann Rearrangement (via Tamura's reagent) yields γ-butyrolactams[1].

  • Diazomethane Insertion yields functionalized cyclopentanones[1].

• Auxiliary Cleavage: The Stericol auxiliary is cleanly cleaved under mild acidic conditions, releasing the final enantiopure target and allowing the auxiliary to be recovered for reuse[1].

Figure 1: Stericol-mediated asymmetric "three-atom olefin annelation" synthesis pathway.

Validated Experimental Protocols

To ensure reproducibility and high enantiomeric fidelity, the following self-validating protocols outline the critical steps for utilizing Stericol® in asymmetric cycloadditions and its subsequent cleavage.

Protocol 1: Stereoselective [2+2] Cycloaddition

Objective: Generation of an enantiopure α,α-dichlorocyclobutanone from a Stericol-derived enol ether.

• Preparation of the Reaction Matrix: In a flame-dried, argon-purged round-bottom flask, dissolve the Stericol-derived chiral enol ether (1.0 equiv) in anhydrous diethyl ether (0.1 M concentration).

• Activation of the Reductant: Add freshly activated Zinc-Copper (Zn-Cu) couple (3.0 equiv) to the solution. Mechanistic Rationale: The Zn-Cu couple is required to efficiently dechlorinate the precursor acid chloride without passivating the metal surface.

• In Situ Ketene Generation: Prepare a solution of trichloroacetyl chloride (2.0 equiv) in anhydrous diethyl ether. Add this solution dropwise via a syringe pump over a period of 1 to 2 hours at room temperature.

  • Critical Parameter: Slow addition is paramount. Dichloroketene is highly unstable; keeping its steady-state concentration low prevents undesired auto-dimerization, forcing it to react exclusively with the conformationally locked enol ether[1].

• Workup and Isolation: Once TLC indicates complete consumption of the enol ether, filter the heterogeneous mixture through a pad of Celite to remove the zinc salts. Wash the organic filtrate with saturated aqueous NaHCO₃, dry over anhydrous MgSO₄, and concentrate under reduced pressure to yield the crude dichlorocyclobutanone.

Protocol 2: Mild Acidic Cleavage of the Auxiliary

Objective: Removal of the Stericol group post-ring expansion to yield the free target molecule.

• Reaction Setup: Dissolve the Stericol-bearing intermediate (e.g., a γ-butyrolactone) in anhydrous dichloromethane (CH₂Cl₂) to achieve a 0.05 M solution.

• Temperature Control: Cool the reaction vessel strictly to 0 °C using an ice-water bath.

• Acidic Cleavage: Add Trifluoroacetic acid (TFA) dropwise (typically 5-10 equiv)[1].

  • Critical Parameter: Maintaining the temperature at 0 °C is crucial. Higher temperatures can lead to the epimerization of newly established α-stereocenters or the degradation of sensitive lactone/lactam cores.

• Quenching and Recovery: Stir for 1-2 hours. Quench the reaction carefully with saturated aqueous NaHCO₃ until gas evolution ceases. Extract the aqueous layer with CH₂Cl₂. The crude mixture can be purified via flash column chromatography, which cleanly separates the enantiopure target molecule from the cleaved Stericol®, allowing the auxiliary to be recovered in high yield[1].

Advanced Applications in Drug Development

The predictable stereocontrol afforded by Stericol® makes it an invaluable tool in the total synthesis of complex active pharmaceutical ingredients (APIs) and natural products.

A prominent example is the total synthesis of the (−)-205B alkaloid , a complex tricyclic molecule that acts as a positive allosteric modulator of α7 nicotinic acetylcholine receptors (nAChRs)[6]. In this synthesis, optically active (R)-Stericol® was used to prepare a critical enantiomerically pure intermediate[6]. The auxiliary facilitated a highly stereoselective [2+2] cycloaddition, establishing absolute stereochemistry early in the synthetic route. This chirality was subsequently transferred through a sophisticated silyl-tethered intramolecular alkylation to successfully build the alkaloid's rigid, biologically active core[6].

References

• PubChem. "(R)-1-(2,4,6-Triisopropylphenyl)ethanol." National Institutes of Health. URL:[Link]

• Greene, A. E. "Diverse Natural Products from Dichlorocyclobutanones: An Evolutionary Tale." Accounts of Chemical Research, ACS Publications. URL:[Link]

• "Examination of spacer effects on stereochemical recognition of a remote sterically hindered chiral center in lipase-catalyzed acylation." DOI.org. URL:[Link]

• "Total synthesis of the natural (−)-205B alkaloid and its activity toward α7 nAChRs." PMC, National Institutes of Health. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Redirecting [linkinghub.elsevier.com]
• 3. (R)-1-(2,4,6-Triisopropylphenyl)ethanol | C17H28O | CID 11118431 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scbt.com [scbt.com]
• 5. scbt.com [scbt.com]
• 6. Total synthesis of the natural (−)-205B alkaloid and its activity toward α7 nAChRs - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the NMR Spectrum of 1-(2,4,6-triisopropylphenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the Nuclear Magnetic Resonance (NMR) spectrum of 1-(2,4,6-triisopropylphenyl)ethanol, a sterically hindered secondary alcohol. The presence of the bulky 2,4,6-triisopropylphenyl group introduces significant steric congestion, which profoundly influences the chemical environment of the molecule's protons and carbons. This guide will delve into a detailed interpretation of both ¹H and ¹³C NMR spectra, offering insights into the structural nuances and conformational effects dictated by steric hindrance. We will explore the characteristic chemical shifts, coupling constants, and through-space interactions that define the NMR signature of this unique molecule. This document is intended to serve as a valuable resource for researchers in synthetic chemistry, materials science, and drug development who encounter and need to characterize highly substituted aromatic compounds.

Introduction: The Structural Challenge of Steric Hindrance

1-(2,4,6-triisopropylphenyl)ethanol presents a fascinating case study in molecular spectroscopy. Its structure, featuring a secondary alcohol attached to a heavily substituted benzene ring, creates a crowded steric environment.[1] The three isopropyl groups ortho and para to the ethanol substituent enforce a rigid conformation, restricting the rotation of the ethyl alcohol moiety and influencing the electronic distribution within the aromatic ring. Understanding the precise three-dimensional arrangement and its dynamic behavior is crucial for predicting its reactivity and potential applications.

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled tool for elucidating such complex structures in solution. By probing the magnetic properties of atomic nuclei, specifically ¹H and ¹³C, we can map the electronic environment of each atom and infer detailed information about connectivity, conformation, and even through-space interactions.

This guide will systematically dissect the ¹H and ¹³C NMR spectra of 1-(2,4,6-triisopropylphenyl)ethanol, providing a framework for its unambiguous identification and a deeper understanding of the interplay between its structure and spectral properties.

Experimental Protocol: Acquiring High-Resolution NMR Spectra

To ensure the accurate and reliable interpretation of NMR data, a standardized experimental protocol is paramount. The following outlines the methodology for acquiring high-resolution ¹H and ¹³C NMR spectra of 1-(2,4,6-triisopropylphenyl)ethanol.

Sample Preparation

• Solvent Selection: Deuterated chloroform (CDCl₃) is a suitable solvent due to its excellent solubilizing properties for nonpolar to moderately polar organic compounds and its single, well-defined residual solvent peak in both ¹H and ¹³C NMR spectra.

• Concentration: A sample concentration of approximately 10-20 mg in 0.5-0.7 mL of CDCl₃ is recommended to achieve a good signal-to-noise ratio within a reasonable acquisition time.

• Internal Standard: Tetramethylsilane (TMS) is added as an internal standard for referencing the chemical shift scale to 0.00 ppm.

NMR Spectrometer and Parameters

High-field NMR spectrometers (≥400 MHz for ¹H) are recommended to achieve optimal signal dispersion, which is particularly important for resolving the complex multiplets arising from the isopropyl groups.

Typical ¹H NMR Parameters:

• Spectrometer Frequency: 400 MHz

• Solvent: CDCl₃

• Temperature: 298 K

• Pulse Sequence: zg30 (or equivalent)

• Number of Scans: 16-32

• Relaxation Delay: 1.0 s

• Acquisition Time: ~4 s

• Spectral Width: -2 to 12 ppm

Typical ¹³C NMR Parameters:

• Spectrometer Frequency: 100 MHz

• Solvent: CDCl₃

• Temperature: 298 K

• Pulse Sequence: zgpg30 (or equivalent with proton decoupling)

• Number of Scans: 1024 or more (due to the low natural abundance of ¹³C)

• Relaxation Delay: 2.0 s

• Acquisition Time: ~1-2 s

• Spectral Width: -10 to 220 ppm

¹H NMR Spectrum Analysis: A Story of Steric Crowding

The ¹H NMR spectrum of 1-(2,4,6-triisopropylphenyl)ethanol is characterized by distinct regions corresponding to the aromatic, methine, and methyl protons. The steric hindrance imposed by the ortho-isopropyl groups leads to notable downfield shifts and complex splitting patterns.

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Caption: Molecular structure of 1-(2,4,6-triisopropylphenyl)ethanol.

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
Ar-H	~7.10	s	-	2H
CH-OH	~5.30	q	~6.5	1H
CH (ortho-isopropyl)	~3.50	sept	~6.9	2H
CH (para-isopropyl)	~2.90	sept	~6.9	1H
OH	Variable (broad s)	br s	-	1H
CH₃ (ethanol)	~1.60	d	~6.5	3H
CH₃ (ortho-isopropyl)	~1.25	d	~6.9	12H
CH₃ (para-isopropyl)	~1.20	d	~6.9	6H

Detailed Interpretation:

• Aromatic Protons (Ar-H): The two protons on the aromatic ring appear as a singlet around 7.10 ppm. Their chemical equivalence is a result of the symmetrical substitution pattern.

• Benzylic Methine Proton (CH-OH): This proton, directly attached to the stereocenter and the aromatic ring, resonates as a quartet around 5.30 ppm due to coupling with the adjacent methyl protons. Its downfield shift is attributed to the deshielding effect of the aromatic ring and the hydroxyl group.

• Isopropyl Methine Protons (CH): A key feature of the spectrum is the non-equivalence of the ortho and para isopropyl methine protons. The two ortho CH protons are significantly shifted downfield (around 3.50 ppm) compared to the para CH proton (around 2.90 ppm). This is a direct consequence of steric compression. The proximity of the ortho-isopropyl groups to the bulky ethanol substituent forces them into a conformation where the methine protons experience significant deshielding.

• Hydroxyl Proton (OH): The chemical shift of the hydroxyl proton is highly variable and depends on concentration, temperature, and solvent. It typically appears as a broad singlet and may exchange with trace amounts of water in the solvent.

• Ethanol Methyl Protons (CH₃): These protons appear as a doublet around 1.60 ppm, coupled to the benzylic methine proton.

• Isopropyl Methyl Protons (CH₃): The methyl groups of the isopropyl substituents also exhibit distinct signals. The twelve methyl protons of the two ortho-isopropyl groups resonate as a doublet around 1.25 ppm, while the six methyl protons of the para-isopropyl group appear as a doublet slightly upfield at around 1.20 ppm. This subtle difference arises from the different long-range electronic effects of their positions on the aromatic ring.

¹³C NMR Spectrum Analysis: Unraveling the Carbon Skeleton

The proton-decoupled ¹³C NMR spectrum provides a clear picture of the carbon framework of the molecule. The chemical shifts are indicative of the hybridization and electronic environment of each carbon atom.

Carbon Assignment	Chemical Shift (δ, ppm)
C (Ar, C-OH)	~147.5
C (Ar, ortho-C-isopropyl)	~146.0
C (Ar, para-C-isopropyl)	~148.0
CH (Ar)	~121.0
CH-OH	~70.0
CH (ortho-isopropyl)	~34.0
CH (para-isopropyl)	~34.0
CH₃ (ethanol)	~25.0
CH₃ (ortho-isopropyl)	~24.0
CH₃ (para-isopropyl)	~24.0

Detailed Interpretation:

• Aromatic Carbons: The quaternary aromatic carbons attached to the isopropyl and ethanol groups appear in the downfield region (146.0-148.0 ppm). The carbon bearing the ethanol group (C-OH) is typically found around 147.5 ppm. The carbons bonded to the ortho and para isopropyl groups have slightly different chemical shifts due to their distinct electronic environments. The two aromatic CH carbons resonate at approximately 121.0 ppm.

• Benzylic Methine Carbon (CH-OH): The carbon of the stereocenter appears around 70.0 ppm, a typical value for a secondary alcohol.

• Isopropyl Methine Carbons (CH): The methine carbons of the isopropyl groups are found at approximately 34.0 ppm.

• Methyl Carbons (CH₃): The methyl carbons of the ethanol and isopropyl groups all resonate in the upfield region (24.0-25.0 ppm). While they may not be baseline resolved, subtle differences in their chemical shifts can often be observed in high-resolution spectra.

Through-Space Interactions and Conformational Effects

The most instructive aspect of the NMR spectrum of 1-(2,4,6-triisopropylphenyl)ethanol is the clear evidence of through-space interactions arising from steric hindrance.

dot

Sources

• 1. 1-(2,4,6-Triisopropyl­phen­yl)ethanone - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: 1-(2,4,6-Triisopropylphenyl)ethanol (Stericol®) in Asymmetric Synthesis

Introduction and Scope

The demand for enantiopure cyclic frameworks in drug discovery necessitates the use of highly reliable chiral auxiliaries. 1-(2,4,6-Triisopropylphenyl)ethanol , commercially known as Stericol® , is a premier chiral auxiliary designed specifically for the "three-atom olefin annelation" approach[1]. By temporarily attaching this exceptionally bulky alcohol to an achiral substrate (typically as an enol ether), chemists can exert near-perfect stereocontrol during subsequent cycloadditions[2].

This application note details the mechanistic rationale, divergent synthetic workflows, and validated protocols for utilizing Stericol® to synthesize enantioenriched cyclobutanones, cyclopentanones, γ-butyrolactones, and γ-butyrolactams[1],[3]. These motifs are foundational in the total synthesis of complex natural products, including (+)-hyacinthacine A1[4] and the (−)-205B alkaloid[5].

Mechanistic Rationale: The Power of Steric Shielding

The efficacy of Stericol® lies in its extreme steric bulk. The 2,4,6-triisopropylphenyl group acts as an impenetrable molecular wall. When Stericol® is converted into an enol ether, the favored conformation aligns the bulky aryl ring to completely block one face of the adjacent alkene[2].

During a thermal [2+2] cycloaddition, highly reactive intermediates like dichloroketene (DCK) are forced to approach the enol ether exclusively from the unshielded face[6]. This rigid facial shielding translates to exceptional diastereomeric ratios (often >95:5) in the resulting α,α-dichloro-β-alkoxycyclobutanones[2],[6]. The auxiliary can later be cleaved under mild conditions, transferring the established chirality to the final molecular target.

Divergent Synthetic Workflow

The Stericol-mediated workflow is highly divergent. The initial [2+2] cycloaddition generates a strained cyclobutanone intermediate, which can be selectively expanded or modified depending on the required target class[1],[3].

Figure 1: Divergent asymmetric synthesis workflow utilizing the Stericol® chiral auxiliary.

Quantitative Data: Stereoselectivity and Yields

The table below summarizes the typical performance metrics of Stericol-derived intermediates across various synthetic transformations, demonstrating the preservation of stereochemical integrity throughout the divergent pathways[1],[2],[6].

Substrate / Intermediate	Reagent / Transformation	Product Class	Typical Yield (%)	Diastereomeric Ratio (dr)
Stericol Vinyl Ether	DCK, Zn(Cu)	Dichlorocyclobutanone	85–92%	> 95:5
Stericol Allyl Ether	DCK, Zn(Cu)	Dichlorocyclobutanone	80–88%	> 92:8
Dichlorocyclobutanone	Zn / AcOH (Dechlorination)	Chiral Cyclobutanone	75–85%	Retention of dr
Dichlorocyclobutanone	m-CPBA / NaHCO₃	γ-Butyrolactone	78–89%	Retention of dr
Dichlorocyclobutanone	Tamura's Reagent	γ-Butyrolactam	70–82%	Retention of dr
Dichlorocyclobutanone	Diazomethane	Cyclopentanone	75–86%	Retention of dr

Validated Experimental Protocols

The following protocols are designed as self-validating systems. Causality for reagent selection and critical monitoring steps are embedded within the methodology to ensure reproducibility.

Protocol A: Preparation of Stericol-Derived Vinyl Ether

Causality: Direct vinylation of bulky alcohols is notoriously difficult. Transetherification using a large excess of ethyl vinyl ether drives the equilibrium forward, while mercury(II) acetate acts as a highly specific carbophilic Lewis acid to activate the enol ether.

• Setup: Flame-dry a 100 mL round-bottom flask under argon. Add (R)- or (S)-Stericol® (10.0 mmol) and dissolve in anhydrous ethyl vinyl ether (40 mL).

• Catalysis: Add mercury(II) acetate (0.5 mmol, 5 mol%). Stir the mixture at reflux (approx. 38 °C) for 16 hours.

• Validation (In-Process): Monitor via TLC (Hexane/EtOAc 95:5). The product vinyl ether is significantly less polar than the starting Stericol (R_f ~ 0.8 vs 0.3).

• Quench & Workup: Cool to room temperature. Quench with saturated aqueous K₂CO₃ (20 mL) to neutralize acetic acid byproducts and precipitate mercury salts. Extract with diethyl ether (3 × 20 mL).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, concentrate in vacuo, and purify via flash column chromatography (100% Hexane containing 1% Et₃N to prevent acid-catalyzed hydrolysis).

Protocol B: Diastereoselective [2+2] Cycloaddition with Dichloroketene

Causality: Dichloroketene (DCK) is highly unstable and prone to dimerization. It must be generated in situ from trichloroacetyl chloride using a zinc-copper couple. Slow addition of the acid chloride ensures the steady, low-concentration generation of DCK, which immediately reacts with the sterically shielded enol ether[2],[6].

• Activation of Zn: Prepare the Zn-Cu couple by washing zinc dust sequentially with 2% aqueous HCl, water, 2% aqueous CuSO₄, water, ethanol, and diethyl ether. Dry thoroughly under vacuum.

• Reaction Assembly: In a flame-dried 250 mL flask under argon, suspend the Zn-Cu couple (40.0 mmol) in anhydrous diethyl ether (50 mL). Add the Stericol vinyl ether (10.0 mmol) from Protocol A.

• Cycloaddition: Dissolve trichloroacetyl chloride (20.0 mmol) in anhydrous diethyl ether (20 mL). Add this solution dropwise via a syringe pump over 2 hours to the vigorously stirring suspension at room temperature.

• Validation (In-Process): TLC monitoring (Hexane/EtOAc 9:1) will show the disappearance of the enol ether and the appearance of a UV-active, slightly more polar spot.

• Workup: Filter the reaction mixture through a pad of Celite to remove zinc salts, washing with Et₂O. Wash the filtrate with saturated NaHCO₃, dry over MgSO₄, and concentrate. The crude α,α-dichloro-β-alkoxycyclobutanone can often be used directly in the next step due to its high dr[6].

Protocol C: Regioselective Baeyer-Villiger Oxidation to γ-Butyrolactone

Causality: The highly strained nature of the dichlorocyclobutanone makes it highly susceptible to Baeyer-Villiger oxidation. The presence of the chlorine atoms directs the migration of the more substituted carbon (C2) to stabilize the developing positive charge in the Criegee intermediate, ensuring strict regioselectivity[1]. NaHCO₃ is mandatory to buffer the m-chlorobenzoic acid byproduct, preventing the cleavage of the acid-sensitive Stericol ether linkage.

• Setup: Dissolve the crude dichlorocyclobutanone (5.0 mmol) in anhydrous CH₂Cl₂ (30 mL) and cool to 0 °C.

• Buffering & Oxidation: Add finely powdered NaHCO₃ (15.0 mmol) followed by portion-wise addition of m-CPBA (70% purity, 7.5 mmol).

• Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours.

• Validation (In-Process): ¹H NMR of a crude aliquot will show the disappearance of the cyclobutanone methine proton and the appearance of a downfield shifted lactone proton (δ 4.5–5.0 ppm).

• Workup: Quench with saturated aqueous Na₂S₂O₃ to destroy excess peroxide. Wash with saturated NaHCO₃ (3 × 20 mL) to remove m-chlorobenzoic acid. Dry over MgSO₄, concentrate, and purify via silica gel chromatography.

References

• Greene, A. E. et al. "Diverse Natural Products from Dichlorocyclobutanones: An Evolutionary Tale." Accounts of Chemical Research, 2016, 49(4), 685–695. URL:[Link]

• Delair, P.; Kanazawa, A.; de Azevedo, M. B.; Greene, A. E. "Efficient, large-scale preparation of (R)- and (S)-1-(2,4,6-triisopropylphenyl)ethanol, versatile chiral auxiliary for cyclopentenone, γ-butyrolactone, and γ-butyrolactam synthesis." Tetrahedron: Asymmetry, 1996, 7(9), 2707–2710. URL:[Link]

• Darses, B. et al. "Thermal [2 + 2]-Cycloaddition of Ketenes with Chiral Enol Ethers: Route to Densely Substituted Cyclobutanones." Organic Letters, 2016, 18(11), 2758-2761. URL:[Link]

• Carret, S. et al. "Expedient Approach to Chiral Cyclobutanones: Asymmetric Synthesis of Cyclobut-G." Organic Letters, 2008, 10(7), 1493–1496. URL:[Link]

• Goti, G. et al. "Approach to the hyacinthacines: first non-chiral pool synthesis of (+)-hyacinthacine A1." Chemical Communications, 2008, (16), 1905-1907. URL:[Link]

• Boyer, F.-D. et al. "Total synthesis of the natural (−)-205B alkaloid and its activity toward α7 nAChRs." Organic & Biomolecular Chemistry, 2013, 11(45), 7858-7861. URL: [Link]

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• 3. Diverse Natural Products from Dichlorocyclobutanones: An Evolutionary Tale - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Approach to the hyacinthacines: first non-chiral pool synthesis of (+)-hyacinthacine A1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Total synthesis of the natural (−)-205B alkaloid and its activity toward α7 nAChRs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: 1-(2,4,6-Triisopropylphenyl)ethanol (Stericol) as a Bulky Protecting Group and Chiral Auxiliary

Target Audience: Researchers, synthetic chemists, and drug development professionals. Content Focus: Mechanistic rationale, comparative data, and validated experimental protocols for utilizing extreme steric bulk in asymmetric synthesis.

Introduction & Mechanistic Causality

In the realm of complex molecule synthesis, the strategic deployment of protecting groups and chiral auxiliaries is dictated by the need for absolute stereocontrol and functional group tolerance. 1-(2,4,6-Triisopropylphenyl)ethanol , widely known in the literature as Stericol , represents a pinnacle in sterically demanding protecting groups[1]. Available in both (R)- and (S)-enantiomers (CAS 181531-14-6 and 102225-88-7, respectively)[2][3], Stericol is engineered to provide an impenetrable "steric wall."

The "Steric Wall" Rationale

The 2,4,6-triisopropylphenyl (Tip) moiety is legendary in main-group chemistry for its ability to kinetically stabilize highly reactive species, such as Si=Si double bonds, by physically blocking dimerization and nucleophilic attack[4]. When translated into an ethanol derivative for organic synthesis, this extreme bulk serves two synergistic purposes:

• Configurational Locking: Once attached to a substrate (e.g., as an enol ether or ester), the massive isopropyl groups restrict rotation around the C–O bond. This locks the substrate into a rigid conformation, which is a prerequisite for high stereochemical transfer[5][6].

• Facial Shielding: During subsequent reactions (such as cycloadditions or alkylations), the Tip group completely occludes one face of the reactive π -system. Incoming reagents are forced to approach exclusively from the opposite, unhindered face, resulting in near-perfect diastereoselectivity[1].

Strategic Workflow & Application

Stericol was famously developed for the "three-atom olefin annelation" approach, enabling the synthesis of diverse natural products, including γ -butyrolactones, cyclopentenones, and γ -butyrolactams[1][7]. Recently, it has also been utilized in the total synthesis of the (-)-205B alkaloid, acting as a configurational lock to prevent the epimerization of sensitive chiral centers during intramolecular alkylations[5][6].

Workflow of Stericol as a chiral protecting group in asymmetric synthesis.

Comparative Performance Data

To justify the use of the relatively expensive Stericol over traditional chiral auxiliaries, one must look at the quantitative improvements in diastereomeric excess (de) and the mildness of the deprotection conditions.

Auxiliary / Protecting Group	Diastereomeric Excess (de)	Cleavage Conditions	Recovery Yield	Steric Bulk (A-value approx)
(-)-Menthol	Moderate (60–70%)	Hydrolysis (Harsh)	~80%	Moderate
(-)-8-Phenylmenthol	High (85–90%)	Hydrolysis/Reduction	~85%	High
(R)-Stericol	Excellent (>95%)	TFA, 0 °C (Mild)	>90%	Extreme (Tip group)

Data synthesized from benchmark cycloaddition studies[1].

Validated Experimental Protocols

The following protocols outline a self-validating system for the installation, utilization, and cleavage of Stericol.

Protocol A: Installation (Synthesis of Stericol Enol Ether)

Causality Rationale: The formation of an enol ether from an aldehyde requires the removal of water to drive the thermodynamic equilibrium. Toluene is used as a solvent to facilitate azeotropic water removal.

• Setup: Equip a flame-dried 250 mL round-bottom flask with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser.

• Reagents: Add the prochiral aldehyde (10.0 mmol), (R)-Stericol (10.5 mmol, 1.05 eq), and catalytic p-toluenesulfonic acid (p-TsOH, 0.5 mmol, 0.05 eq) to 100 mL of anhydrous toluene.

• Reaction: Heat the mixture to reflux (approx. 110 °C). Monitor the collection of water in the Dean-Stark trap.

• Validation: After 4–6 hours, analyze an aliquot via TLC (Hexanes/EtOAc 9:1). The reaction is complete when the aldehyde spot is consumed. 1 H NMR of a crude aliquot should show the disappearance of the aldehydic proton ( ∼ 9.5 ppm) and the appearance of the vinylic proton of the enol ether.

• Workup: Cool to room temperature, quench with saturated aqueous NaHCO 3​ (50 mL), and extract with diethyl ether (3 × 50 mL). Dry the combined organic layers over anhydrous MgSO 4​ , filter, and concentrate in vacuo. Purify via flash chromatography (neutral alumina is recommended to prevent premature hydrolysis).

Protocol B: Diastereoselective Dichloroketene Cycloaddition

Causality Rationale: Dichloroketene is highly reactive and prone to polymerization. It must be generated in situ via zinc-mediated dehalogenation of trichloroacetyl chloride. The Stericol group forces the ketene to approach from the less hindered face[1][7].

• Setup: In a flame-dried flask under argon, dissolve the Stericol enol ether (5.0 mmol) and activated Zinc dust (15.0 mmol, 3.0 eq) in anhydrous diethyl ether (50 mL).

• Addition: Add phosphorus oxychloride (POCl 3​ , 5.5 mmol, 1.1 eq) to activate the zinc. Cool the suspension to 0 °C.

• Ketene Generation: Slowly add a solution of trichloroacetyl chloride (10.0 mmol, 2.0 eq) in diethyl ether (20 mL) dropwise over 1 hour using a syringe pump.

• Validation: Stir for an additional 2 hours at room temperature. The disappearance of the starting enol ether on TLC confirms complete conversion.

• Workup: Filter the mixture through a pad of Celite to remove zinc salts. Wash the filtrate with saturated NaHCO 3​ and brine, dry over MgSO 4​ , and concentrate. The resulting α,α -dichlorocyclobutanone is typically obtained in >95% de.

Protocol C: Mild Deprotection & Auxiliary Recovery

Causality Rationale: Unlike standard ethers that require harsh Lewis acids (e.g., BBr 3​ ) or strong nucleophiles for cleavage, Stericol can be cleaved under remarkably mild acidic conditions[1]. The resulting 1-(2,4,6-triisopropylphenyl)ethyl carbocation is exceptionally stable due to hyperconjugation and the electron-donating effect of the three isopropyl groups, preventing side reactions while allowing the release of the target molecule.

• Preparation: Dissolve the Stericol-protected cycloadduct (2.0 mmol) in anhydrous dichloromethane (CH 2​ Cl 2​ , 20 mL). Cool the solution to 0 °C in an ice bath.

• Cleavage: Add trifluoroacetic acid (TFA, 10.0 mmol, 5.0 eq) dropwise over 5 minutes.

• Validation: Stir at 0 °C for 30–60 minutes. Monitor strictly by TLC. The extreme bulk of Stericol ensures that cleavage is rapid and selective, even in the presence of other sensitive protecting groups like TIPS (triisopropylsilyl) ethers[1].

• Recovery Workup: Quench the reaction by slowly pouring it into an ice-cold saturated NaHCO 3​ solution (50 mL). Extract the aqueous layer with CH 2​ Cl 2​ (3 × 20 mL). Dry and concentrate the organic layers.

• Purification: Separate the deprotected target molecule from the cleaved Stericol auxiliary using silica gel chromatography. The recovered Stericol can be quantitatively isolated and reused, offsetting its initial procurement cost.

References

• (R)-(+)-1-(2,4,6-Triisopropylphenyl)ethanol | CAS 181531-14-6 | SCBT - Santa Cruz Biotechnology. Santa Cruz Biotechnology.
• (S)-(−)-1-(2,4,6-Triisopropylphenyl)ethanol | CAS 102225-88-7 | SCBT - Santa Cruz Biotechnology. Santa Cruz Biotechnology.
• Air-Stable Emissive Disilenes Protected by Fused-Ring Bulky “Rind” Groups. Tokyo Chemical Industry.
• TCIMAIL No.105 - TCI Chemicals. Tokyo Chemical Industry.
• Diverse Natural Products from Dichlorocyclobutanones: An Evolutionary Tale. Accounts of Chemical Research - ACS Publications.
• Diverse Natural Products from Dichlorocyclobutanones: An Evolutionary Tale. PubMed - NIH.
• Total synthesis of the natural (−)-205B alkaloid and its activity toward α7 nAChRs. RSC.
• Total synthesis of the natural (−)-205B alkaloid and its activity toward α7 nAChRs. PMC - NIH.

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• 5. Total synthesis of the natural (−)-205B alkaloid and its activity toward α7 nAChRs - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D2OB01723G [pubs.rsc.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. Diverse Natural Products from Dichlorocyclobutanones: An Evolutionary Tale - PubMed [pubmed.ncbi.nlm.nih.gov]

experimental protocol for the synthesis of 1-(2,4,6-triisopropylphenyl)ethanol

An In-Depth Guide to the Synthesis of 1-(2,4,6-triisopropylphenyl)ethanol: A Sterically Hindered Secondary Alcohol

Authored by: Dr. Gemini, Senior Application Scientist

Introduction

In the landscape of synthetic organic chemistry, sterically hindered molecules serve as unique tools for probing reaction mechanisms, directing stereochemical outcomes, and constructing complex molecular architectures. 1-(2,4,6-triisopropylphenyl)ethanol is a prime example of such a molecule. It is a secondary alcohol characterized by a bulky 2,4,6-triisopropylphenyl (Tipp) group attached to the carbinol carbon. This significant steric shielding imparts unusual stability and reactivity to the molecule and its derivatives, making it a valuable synthon for creating bulky ligands, chiral auxiliaries, and specialized polymers.

This application note provides a comprehensive, step-by-step protocol for the synthesis of 1-(2,4,6-triisopropylphenyl)ethanol via the Grignard reaction. We will delve into the mechanistic underpinnings of this classic carbon-carbon bond-forming reaction, explain the rationale behind critical experimental choices, and offer insights into potential challenges and their solutions. This guide is intended for researchers and scientists in organic synthesis and drug development who require a reliable and well-understood method for preparing this sterically encumbered alcohol.

Retrosynthetic Analysis and Mechanistic Overview

The most direct and reliable route to synthesize 1-(2,4,6-triisopropylphenyl)ethanol is through the nucleophilic addition of a Grignard reagent to an aldehyde.[1][2][3][4] The carbon-carbon bond connecting the aromatic ring to the ethanol backbone is the logical point for disconnection. This retrosynthetic approach reveals two primary synthetic pathways:

• Pathway A: Reaction of 2,4,6-triisopropylphenylmagnesium bromide with acetaldehyde.

• Pathway B: Reaction of methylmagnesium bromide with 2,4,6-triisopropylbenzaldehyde.

Pathway A is generally preferred due to the commercial availability and straightforward synthesis of the starting material, 1-bromo-2,4,6-triisopropylbenzene.[5][6][7][8] The alternative, 2,4,6-triisopropylbenzaldehyde, is less common and its synthesis adds unnecessary steps.

The chosen synthetic route, therefore, involves two key stages:

• Formation of the Grignard Reagent: 1-bromo-2,4,6-triisopropylbenzene reacts with magnesium metal in an anhydrous ethereal solvent, typically tetrahydrofuran (THF), to form 2,4,6-triisopropylphenylmagnesium bromide.

• Nucleophilic Addition: The highly nucleophilic carbon of the Grignard reagent attacks the electrophilic carbonyl carbon of acetaldehyde.[2][9] This step forms a magnesium alkoxide intermediate.

• Aqueous Workup: The reaction is quenched with a mild acid, such as a saturated aqueous solution of ammonium chloride, to protonate the alkoxide and yield the final alcohol product, 1-(2,4,6-triisopropylphenyl)ethanol.[2]

Experimental Protocol

This protocol details the synthesis of 1-(2,4,6-triisopropylphenyl)ethanol starting from 1-bromo-2,4,6-triisopropylbenzene.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Moles (equiv)	Amount	Key Properties/Hazards
Magnesium Turnings	Mg	24.31	1.2	0.73 g	Flammable solid
1-Bromo-2,4,6-triisopropylbenzene	C₁₅H₂₃Br	283.25	1.0	7.08 g	Irritant
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	72.11	-	~100 mL	Highly flammable, peroxide former
Iodine	I₂	253.81	catalytic	1 small crystal	Irritant, toxic
Acetaldehyde	C₂H₄O	44.05	1.1	1.21 g (1.55 mL)	Highly flammable, carcinogen
Saturated NH₄Cl (aq)	NH₄Cl	53.49	-	~50 mL	-
Diethyl Ether	(C₂H₅)₂O	74.12	-	~100 mL	Highly flammable, peroxide former
Anhydrous Magnesium Sulfate	MgSO₄	120.37	-	As needed	Hygroscopic

Workflow Diagram

Caption: Experimental workflow for the synthesis of 1-(2,4,6-triisopropylphenyl)ethanol.

Step-by-Step Procedure

Part A: Preparation of 2,4,6-triisopropylphenylmagnesium bromide

• Glassware Preparation: All glassware (a 250 mL three-neck round-bottom flask, a reflux condenser, and a 100 mL pressure-equalizing dropping funnel) must be rigorously dried in an oven at 120°C overnight or flame-dried under a vacuum.[10] Assemble the apparatus while hot and allow it to cool to room temperature under a stream of dry nitrogen or argon.

• Reaction Setup: Equip the flask with a magnetic stir bar. Place the magnesium turnings (0.73 g) and a single small crystal of iodine in the flask. The iodine helps to activate the magnesium surface. The flask should be fitted with the dropping funnel and the condenser, with a nitrogen/argon inlet at the top of the condenser.

• Reagent Preparation: In a separate dry flask, dissolve 1-bromo-2,4,6-triisopropylbenzene (7.08 g) in 40 mL of anhydrous THF. Transfer this solution to the dropping funnel.

• Initiation: Add approximately 5-10 mL of the aryl bromide solution from the dropping funnel to the magnesium turnings. The reaction should initiate within a few minutes, indicated by the disappearance of the iodine color, gentle bubbling, and the appearance of a gray, cloudy solution. If the reaction does not start, gentle warming with a heat gun may be necessary.

• Grignard Formation: Once the reaction has started, add the remaining aryl bromide solution dropwise at a rate that maintains a gentle reflux. The formation of the Grignard reagent is an exothermic process.[10][11] After the addition is complete, stir the mixture at room temperature for an additional 1-2 hours, or until most of the magnesium has been consumed.

Part B: Reaction with Acetaldehyde

• Cooling: Cool the freshly prepared Grignard reagent solution to 0°C using an ice-water bath.

• Aldehyde Addition: In a separate dry flask, prepare a solution of acetaldehyde (1.21 g, 1.55 mL) in 15 mL of anhydrous THF. Transfer this solution to the dropping funnel. Add the acetaldehyde solution dropwise to the stirred Grignard reagent at 0°C. It is critical to maintain the internal temperature below 10°C during the addition to minimize side reactions.

• Reaction Completion: After the addition is complete, stir the reaction mixture at 0°C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour.

Part C: Aqueous Workup and Purification

• Quenching: Carefully and slowly pour the reaction mixture into a beaker containing 50 mL of cold, saturated aqueous ammonium chloride solution with vigorous stirring. This step protonates the alkoxide intermediate and neutralizes any unreacted Grignard reagent.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with 50 mL portions of diethyl ether.

• Washing and Drying: Combine all organic layers and wash them once with 50 mL of brine (saturated NaCl solution) to remove residual water. Dry the organic phase over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil or solid can be purified by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield the pure 1-(2,4,6-triisopropylphenyl)ethanol. Alternatively, recrystallization from a suitable solvent like hexane may be possible.

Safety and Handling

• Inert Atmosphere: Grignard reagents are highly sensitive to moisture and air.[11][12] The entire procedure must be conducted under an inert atmosphere of nitrogen or argon using anhydrous solvents and properly dried glassware.

• Flammable Solvents: Diethyl ether and THF are extremely flammable and have low flash points.[10][11] Ensure there are no open flames or spark sources in the laboratory.[11] All operations should be performed in a certified chemical fume hood.[10][12]

• Exothermic Reactions: Both the formation of the Grignard reagent and its reaction with acetaldehyde are exothermic and can become vigorous if the addition of reagents is too rapid.[10][13] Always have an ice bath ready to cool the reaction if necessary.

• Personal Protective Equipment (PPE): Always wear safety goggles, a flame-resistant lab coat, and appropriate gloves (e.g., nitrile gloves for dexterity, but be aware they are combustible).[10][13]

• Working Alone: It is highly recommended not to perform this reaction while working alone, especially for the first time or on a large scale.[10][13]

Characterization of 1-(2,4,6-triisopropylphenyl)ethanol

The identity and purity of the final product should be confirmed by standard analytical techniques.

• ¹H NMR (CDCl₃, 400 MHz): Expected chemical shifts (δ) would include: a doublet for the methyl protons of the ethanol moiety, a quartet for the methine proton (CH-OH), a broad singlet for the hydroxyl proton (-OH), septets for the methine protons of the isopropyl groups, doublets for the methyl protons of the isopropyl groups, and singlets for the aromatic protons.

• ¹³C NMR (CDCl₃, 100 MHz): Signals corresponding to the aromatic carbons, the carbinol carbon, and the various carbons of the isopropyl and ethyl groups are expected.

• IR Spectroscopy (KBr or neat film, cm⁻¹): A characteristic broad absorption band in the region of 3200-3600 cm⁻¹ due to the O-H stretching vibration of the alcohol is a key diagnostic peak.[14]

• Mass Spectrometry (ESI or GC-MS): The mass spectrum should show a molecular ion peak (M⁺) or a related ion (e.g., [M+H]⁺ or [M+Na]⁺) corresponding to the molecular weight of the product (248.40 g/mol ).[15][16][17]

Troubleshooting

• Failure to Initiate Grignard Reaction: This is the most common issue. Ensure all reagents and glassware are perfectly dry. If initiation is still problematic, add a fresh, small crystal of iodine, gently crush a piece of magnesium under the THF with a dry glass rod, or add a few drops of a pre-formed Grignard reagent.

• Low Product Yield: This can result from moisture contamination, which "kills" the Grignard reagent.[9] Other causes include side reactions like Wurtz coupling of the aryl halide or enolization of the aldehyde if a sterically hindered Grignard reagent acts as a base.[3] Using a slight excess of the Grignard reagent can help consume trace amounts of water.[11]

Conclusion

The synthesis of 1-(2,4,6-triisopropylphenyl)ethanol via the Grignard reaction is a robust and reliable method for accessing this sterically demanding secondary alcohol. Careful attention to anhydrous conditions, temperature control, and safety protocols is paramount for a successful outcome. The detailed protocol provided herein, grounded in established chemical principles, serves as a trusted guide for researchers to produce this valuable compound for further synthetic applications.

References

• Organic Chemistry Tutor. Synthesis of Alcohols Using the Grignard Reaction. Available from: [Link]

• Quora. What are Grignard reagent preparation precautions during preparation?. Available from: [Link]

• Chemistry Steps. The Grignard Reaction Mechanism. Available from: [Link]

• University of California, Berkeley. Developing SOPs for Hazardous Chemical Manipulations. Available from: [Link]

• University of Wisconsin-Madison. Formation and reaction of a Grignard reagent. Available from: [Link]

• Organic Chemistry Portal. Grignard Reaction. Available from: [Link]

• Chemistry LibreTexts. 17.5: Alcohols from Carbonyl Compounds - Grignard Reagents. Available from: [Link]

• ResearchGate. Standard Operating Procedures Grignard Reagent Solutions - Pyrophorics. Available from: [Link]

• American Chemical Society. Grignard Reaction. Available from: [Link]

• University of California, Berkeley. Laboratory Safety Standard Operating Procedure (SOP) for the use of hazardous materials or equipment. Available from: [Link]

• LookChem. Cas 21524-34-5,1-BROMO-2,4,6-TRIISOPROPYLBENZENE. Available from: [Link]

• Reddit. Synthesis of 1-Bromo-2,4,6-triisopropylbenzene. Available from: [Link]

• International Union of Crystallography. (IUCr) 1-(2,4,6-Triisopropylphenyl)ethanone. Available from: [Link]

• Saint Mary's University Institutional Repository. 1-(2,4,6-Triisopropylphenyl)ethanone. Available from: [Link]

• Organic Syntheses. SYNTHESIS OF 1,2:4,5-DI-O-ISOPROPYLIDENE-D-erythro-2,3-HEXODIULO-2,6-PYRANOSE. Available from: [Link]

• PubMed. 1-(2,4,6-Triisopropyl-phen-yl)ethanone. Available from: [Link]

• PubChem. (R)-1-(2,4,6-Triisopropylphenyl)ethanol | C17H28O. Available from: [Link]

• MDPI. Study of the Influence of the Change from Methyl to Isopropyl Substituents in 1-(2,4,6-trialkylphenyl)ethanol on the Point Group Symmetry of the 0-D Hydrogen-Bonded Moiety. Available from: [Link]

• The Royal Society of Chemistry. Supporting information Chiral modification of copper exchanged zeolite-y with cinchonidine and its Application in asymmetric Hen. Available from: [Link]

• Patents. A Process For Preparation Of 1 (6 Methylpyridin 3 Yl) 2 [4 (Methylsulfonyl)phenyl]Ethanone.

• CSH Protocols. Purification of Labeled Oligonucleotides by Precipitation with Ethanol. Available from: [Link]

• Google Patents. WO2020232371A1 - Methods for purification of messenger rna.

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Application Note: 1-(2,4,6-Triisopropylphenyl)ethanol (Stericol) as a Chiral Auxiliary in Asymmetric Synthesis

Introduction and Mechanistic Rationale

The synthesis of enantiopure cyclobutanes, γ -butyrolactones, and γ -butyrolactams remains a critical bottleneck in the development of complex alkaloid and fatty acid-derived therapeutics. While chiral pool approaches are common, they often limit structural flexibility. To overcome this, the chiral auxiliary 1-(2,4,6-triisopropylphenyl)ethanol , commonly known as Stericol , was developed to direct highly diastereoselective [2+2] cycloadditions [1].

The Causality of Stereocontrol

Stericol’s efficacy is rooted in its extreme steric topography. The 2,4,6-triisopropylphenyl group acts as a massive steric shield. When Stericol is converted into an enol ether and subjected to a [2+2] cycloaddition with in situ generated dichloroketene, the auxiliary effectively blocks one face of the olefin (the Re or Si face, depending on the specific enol ether geometry).

Because dichloroketene is highly electrophilic and reactive, it approaches the enol ether orthogonally. The steric bulk of the triisopropylphenyl moiety forces the ketene to attack exclusively from the unhindered face, proceeding through a highly ordered, orthogonal transition state. This results in α,α -dichlorocyclobutanones with exceptional diastereomeric ratios (often >93:7) [2].

Furthermore, the presence of the two α -chlorine atoms in the resulting cycloadduct drastically increases the Baeyer ring strain and polarizes the adjacent carbon-carbon bonds. This electronic activation ensures that subsequent ring expansions (e.g., Beckmann or Baeyer-Villiger) proceed with near-perfect regioselectivity, migrating the more electron-rich, less sterically hindered carbon [3].

Visualizing the Divergent Synthetic Network

The true power of the Stericol auxiliary lies in the divergence of the resulting dichlorocyclobutanone intermediates. By applying specific ring-expansion methodologies, a single chiral intermediate can be funneled into multiple distinct classes of natural product precursors.

Fig 1: Divergent synthetic pathways from Stericol-derived dichlorocyclobutanones.

Quantitative Data Summary

The following table summarizes validated reaction metrics for Stericol-mediated cycloadditions and downstream expansions across various therapeutic targets [4, 5].

Substrate (Enol Ether)	Reagents / Conditions	Yield (%)	Diastereomeric Ratio (dr)	Downstream Application
Stericol Vinyl Ether	Cl₃CCOCl, Zn-Cu, Et₂O, 20°C	80–90%	> 93:7	Chiral Cyclobutanes
Stericol Ynol Ether	Cl₃CCOCl, Zn-Cu, Et₂O, RT	~85%	> 95:5	(−)-Swainsonine precursor
Stericol Allyl Ether	Cl₃CCOCl, Zn-Cu, Et₂O, 20°C	78–85%	92:8 to 95:5	(+)-Amphorogynine A
Dichlorocyclobutanone	MSH (Tamura's Reagent), CH₂Cl₂	82–88%	Regiospecific (>99%)	Pyrrolizidine Alkaloids
Dichlorocyclobutanone	TFA, CH₂Cl₂, 0°C (Cleavage)	85–90%	N/A (ee > 98%)	Free Lactams/Lactones

Standardized Experimental Protocols

The following protocols represent a self-validating system. Each step includes built-in analytical checkpoints (e.g., crude NMR integration) to ensure the integrity of the stereochemical transfer before proceeding to the next synthetic transformation.

Fig 2: Step-by-step experimental workflow for Stericol-mediated asymmetric synthesis.

Protocol 1: Preparation of the Stericol-Derived Enol Ether

Causality: Converting the chiral alcohol into an enol ether creates the electron-rich π -system required for the nucleophilic attack on the highly electrophilic dichloroketene.

• Deprotonation: Suspend Potassium Hydride (KH, 1.2 equiv, washed with hexane) in anhydrous THF under argon at 0 °C. Slowly add a solution of (S)- or (R)-Stericol (1.0 equiv) in THF. Stir for 30 minutes until gas evolution ceases.

• Vinylation: Add trichloroethylene (1.5 equiv) dropwise. Allow the reaction to warm to room temperature and stir for 4 hours.

• Workup: Quench carefully with saturated aqueous NH₄Cl. Extract with Et₂O, dry over MgSO₄, and concentrate.

• Validation Checkpoint: Purify via flash chromatography (neutral alumina is preferred to prevent acid-catalyzed decomposition). Verify the enol ether formation via ¹H NMR (characteristic vinylic protons).

Protocol 2: Diastereoselective [2+2] Cycloaddition

Causality: Dichloroketene is prone to rapid dimerization. Generating it in situ using a Zinc-Copper (Zn-Cu) couple ensures a low steady-state concentration of the ketene, maximizing the desired cycloaddition pathway over self-condensation [4].

• Preparation: Dissolve the Stericol enol ether (0.5 mmol) in strictly degassed anhydrous Et₂O (10 mL) at 20 °C.

• Ketene Generation: Add freshly prepared Zn-Cu couple (480 mg, 7.3 mmol).

• Cycloaddition: Add trichloroacetyl chloride (0.11 mL, 1.0 mmol) dropwise via syringe pump over 30–45 minutes to maintain a controlled generation of dichloroketene. Stir for an additional 2 hours.

• Workup: Filter the heterogeneous mixture through a pad of Celite to remove zinc salts. Wash the filtrate with saturated aqueous NaHCO₃ to remove acidic byproducts, dry over Na₂SO₄, and concentrate in vacuo.

• Validation Checkpoint: Obtain a crude ¹H NMR. The diastereomeric ratio (dr) can be directly calculated by integrating the distinct α -protons of the cyclobutanone ring. Expect a dr of >92:8. Note: Dichlorocyclobutanones are fragile; proceed to the next step without prolonged storage.

Protocol 3: Regioselective Beckmann Ring Expansion

Causality: Tamura's reagent (O-(mesitylenesulfonyl)hydroxylamine, MSH) acts as an electrophilic amination agent. The relief of the highly strained 4-membered ring, combined with the electron-withdrawing nature of the α,α -dichloro group, forces the migration of the less sterically encumbered carbon, yielding a single γ -butyrolactam regioisomer [2].

• Reaction: Dissolve the crude dichlorocyclobutanone (1.0 equiv) in anhydrous CH₂Cl₂ at 0 °C.

• Expansion: Add a freshly prepared solution of MSH (1.2 equiv) in CH₂Cl₂ dropwise. Allow the reaction to warm to room temperature and stir for 12 hours.

• Workup: Wash the organic layer with water and brine, dry over MgSO₄, and concentrate. Purify via silica gel chromatography.

Protocol 4: Cleavage of the Stericol Auxiliary

Causality: The extreme steric bulk that makes Stericol a great auxiliary also stabilizes the resulting carbocation during acidic cleavage, allowing for smooth removal without disrupting the newly formed stereocenters of the target molecule [5].

• Cleavage: Dissolve the chiral lactam/lactone in anhydrous CH₂Cl₂. Cool to 0 °C.

• Acidification: Add Trifluoroacetic acid (TFA, 10 equiv) dropwise. Stir at 0 °C for 2 hours.

• Workup: Concentrate the reaction mixture under reduced pressure. The bulky triisopropylphenyl byproduct can be separated from the highly polar free lactam/lactone via simple phase separation (e.g., partitioning between hexanes and water) or short-path chromatography.

• Validation Checkpoint: Chiral HPLC of the final product to confirm enantiomeric excess (ee > 98%).

Conclusion

The utilization of 1-(2,4,6-triisopropylphenyl)ethanol (Stericol) provides an elegant, highly predictable, and scalable method for installing complex stereocenters in strained ring systems. By adhering to the precise in situ generation parameters and utilizing the built-in analytical checkpoints, researchers can leverage this auxiliary to bypass the limitations of traditional chiral pool synthesis in drug development.

References

• Azevedo, M. B. M. de; Greene, A. E. "Efficient, large-scale preparation of (R)- and (S)-1-(2,4,6-triisopropylphenyl)ethanol, versatile chiral auxiliary for cyclopentenone, γ-butyrolactone, and γ-butyrolactam synthesis." Tetrahedron: Asymmetry1996 , 7 (9), 2707-2710.[Link]

• Chen, Y. et al. "Dichloroketene−Chiral Olefin-Based Approach to Pyrrolizidines: Highly Stereocontrolled Synthesis of (+)-Amphorogynine A." Organic Letters2003 , 5 (10), 1685-1688.[Link]

• Au, C. W. G. et al. "Asymmetric [2 + 2] Cycloaddition: Total Synthesis of (−)-Swainsonine and (+)-6-Epicastanospermine." Organic Letters2006 , 8 (21), 4971-4974.[Link]

• "Expedient Approach to Chiral Cyclobutanones: Asymmetric Synthesis of Cyclobut-G." Organic Letters2008 , 10 (6), 1151-1154.[Link]

• Greene, A. E. et al. "Diverse Natural Products from Dichlorocyclobutanones: An Evolutionary Tale." Accounts of Chemical Research2016 , 49 (2), 256-266.[Link]

Application Notes and Protocols: The Role of 1-(2,4,6-triisopropylphenyl)ethanol in Stabilizing Reactive Intermediates

Introduction: Taming Transient Species with Steric Encumbrance

In the landscape of modern organic synthesis and drug development, the control over reactive intermediates is paramount. Species such as carbocations, radicals, and highly reactive anions are fleeting, yet their formation and subsequent reaction pathways dictate the outcome of countless chemical transformations. The challenge for the synthetic chemist is to harness the reactivity of these transient species, guiding them towards the desired product while suppressing unwanted side reactions. One powerful, yet elegantly simple, strategy to achieve this control is through the use of sterically demanding molecules that can create a "protective" environment around a reactive center.

This guide delves into the application of 1-(2,4,6-triisopropylphenyl)ethanol , a molecule whose utility in this domain is predicated on the immense steric bulk imparted by the 2,4,6-triisopropylphenyl group.[1] This sterically encumbered alcohol can function not as a direct participant in a bond-forming event, but as a crucial environmental factor that kinetically stabilizes reactive intermediates, thereby enabling more selective and higher-yielding transformations. We will explore the mechanistic underpinnings of this stabilization and provide detailed protocols for the synthesis and application of this unique chemical tool.

The Science of Steric Shielding: Why 1-(2,4,6-triisopropylphenyl)ethanol is a Superior Stabilizing Agent

The efficacy of 1-(2,4,6-triisopropylphenyl)ethanol as a stabilizing agent for reactive intermediates stems from its unique molecular architecture. The three isopropyl groups on the phenyl ring, particularly the two at the ortho positions, create a congested environment around the benzylic hydroxyl group. This steric hindrance has several profound implications for its chemical behavior and its influence on reactive species in solution.

Key Physicochemical Properties:

Property	Value	Source
Molecular Formula	C₁₇H₂₈O	[2]
Molecular Weight	248.4 g/mol	[2]
Appearance	White to off-white solid
Storage Temperature	2-8°C

The primary mechanism by which 1-(2,4,6-triisopropylphenyl)ethanol stabilizes reactive intermediates is through steric shielding .[3] When a reactive intermediate is generated in the presence of this bulky alcohol, the triisopropylphenyl group can effectively create a "pocket" or a "cage" around the intermediate. This has several important consequences:

• Inhibition of Bimolecular Reactions: The steric bulk prevents or slows down the approach of other molecules, including nucleophiles, bases, or other radical species. This can suppress dimerization, polymerization, and other unwanted bimolecular reactions.

• Selective Protonation: The hydroxyl group of 1-(2,4,6-triisopropylphenyl)ethanol can act as a proton source. However, due to the steric hindrance, this proton transfer is highly directional and selective. It can protonate a nearby reactive intermediate while being too bulky to engage in other, less desirable interactions. This controlled proton delivery can be crucial in quenching reactions or in catalytic cycles where a proton shuttle is required.[4]

• Non-nucleophilic Nature: The extreme steric hindrance around the hydroxyl group renders it an exceptionally poor nucleophile. This is a critical feature, as it allows the alcohol to be present in a reaction mixture to provide a protic environment or to solvate a cation without competing with the desired nucleophile.

• Formation of Non-nucleophilic Alkoxides: Deprotonation of 1-(2,4,6-triisopropylphenyl)ethanol yields a highly hindered alkoxide. This alkoxide is a strong base but a very poor nucleophile, making it an ideal reagent for promoting elimination reactions over substitution reactions.[5]

Visualizing the Mechanism of Steric Stabilization

The following diagram illustrates the concept of steric shielding of a carbocation intermediate by 1-(2,4,6-triisopropylphenyl)ethanol.

Caption: Steric shielding of a carbocation by bulky alcohol molecules.

Experimental Protocols

Protocol 1: Synthesis of 1-(2,4,6-triisopropylphenyl)ethanol

The synthesis of 1-(2,4,6-triisopropylphenyl)ethanol is challenging due to the steric hindrance of the corresponding ketone. Mild reducing agents like sodium borohydride are ineffective.[6] A more potent reducing agent, such as lithium aluminum hydride, is required.

Materials:

• 1-(2,4,6-triisopropylphenyl)ethanone

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Saturated aqueous solution of sodium sulfate (Na₂SO₄)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, add 1-(2,4,6-triisopropylphenyl)ethanone (1.0 eq).

• Dissolution: Dissolve the ketone in anhydrous diethyl ether or THF under a nitrogen atmosphere.

• Addition of Reducing Agent: Cool the solution to 0 °C using an ice bath. Slowly and portion-wise, add lithium aluminum hydride (1.5 eq). Caution: LiAlH₄ reacts violently with water. Ensure all glassware is dry and the reaction is performed under an inert atmosphere.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Quenching: Cool the reaction mixture to 0 °C. Cautiously and slowly, add water dropwise to quench the excess LiAlH₄. This should be followed by the dropwise addition of a 15% aqueous NaOH solution, and then more water. A granular precipitate should form.

• Workup: Filter the mixture through a pad of Celite®, washing the filter cake with diethyl ether. Combine the organic filtrates.

• Extraction: Wash the combined organic layer with a saturated aqueous solution of Na₂SO₄, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel or by crystallization from a suitable solvent such as hexane.

Protocol 2: General Procedure for Utilizing 1-(2,4,6-triisopropylphenyl)ethanol as a Stabilizing Additive in a Carbocation-Mediated Reaction

This protocol provides a general framework for using 1-(2,4,6-triisopropylphenyl)ethanol as a non-nucleophilic, sterically bulky additive to improve the selectivity of a reaction that proceeds through a carbocation intermediate, such as an Sₙ1 reaction.[7]

Materials:

• Substrate that can form a carbocation (e.g., a tertiary or benzylic alcohol or halide)

• Nucleophile

• 1-(2,4,6-triisopropylphenyl)ethanol

• Appropriate aprotic solvent (e.g., dichloromethane, acetonitrile)

• Acid catalyst (if starting from an alcohol, e.g., a Lewis acid or a Brønsted acid)

• Standard glassware for organic synthesis

Procedure:

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere, dissolve the substrate (1.0 eq) and 1-(2,4,6-triisopropylphenyl)ethanol (1.0-2.0 eq) in the chosen aprotic solvent. The bulky alcohol will act as a "steric buffer" in the solution.

• Initiation of Carbocation Formation:

  • From an alcohol: Add the acid catalyst (e.g., a catalytic amount of a strong acid or a stoichiometric amount of a Lewis acid) at a suitable temperature (often 0 °C to room temperature).

  • From an alkyl halide: The reaction may be initiated by the choice of a polar aprotic solvent, or a silver salt (e.g., AgBF₄) can be added to facilitate halide abstraction.

• Addition of Nucleophile: Once the carbocation is presumed to be forming, add the nucleophile (1.0-1.5 eq) to the reaction mixture. The steric shield provided by the 1-(2,4,6-triisopropylphenyl)ethanol is intended to prevent the carbocation from reacting with solvent or other undesired species, allowing for more selective trapping by the intended nucleophile.

• Reaction Monitoring: Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• Workup and Purification: Quench the reaction appropriately (e.g., with a saturated aqueous solution of sodium bicarbonate for an acidic reaction). Extract the product with a suitable organic solvent, dry the organic layer, and concentrate. Purify the product by column chromatography.

Rationale for this Protocol: The presence of the bulky, non-nucleophilic alcohol creates a sterically congested environment. This can slow down the rate of attack of the nucleophile, but it can also disproportionately slow down undesired side reactions, such as elimination or reaction with trace impurities. The result can be a cleaner reaction with a higher yield of the desired substitution product.

Workflow for a Reaction Utilizing a Sterically Hindered Alkoxide Base

The corresponding alkoxide of 1-(2,4,6-triisopropylphenyl)ethanol can be generated and used as a strong, non-nucleophilic base.

Caption: Workflow for using the alkoxide as a non-nucleophilic base.

Conclusion and Future Outlook

1-(2,4,6-triisopropylphenyl)ethanol represents a valuable tool for the physical organic and synthetic chemist. While its direct application in published synthetic procedures as a stabilizing agent for reactive intermediates may not be widespread, its molecular structure provides a clear rationale for its potential in this role. The extreme steric hindrance it offers can be leveraged to create a controlled reaction environment, favoring desired reaction pathways by sterically disfavoring undesired ones. The protocols and principles outlined in this guide are intended to provide a foundation for researchers to explore the utility of this and other sterically demanding molecules in controlling the reactivity of transient species. As the demand for more selective and efficient chemical syntheses grows, the strategic use of such "molecular chaperones" will undoubtedly become an increasingly important aspect of reaction design.

References

• Kubiak, R., et al. (2024). Study of the Influence of the Change from Methyl to Isopropyl Substituents in 1-(2,4,6-trialkylphenyl)ethanol on the Point Group Symmetry of the 0-D Hydrogen-Bonded Moiety. Molecules, 29(14), 3233. [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 11118431, (R)-1-(2,4,6-Triisopropylphenyl)ethanol. Retrieved from [Link]

• Naganuma, S., et al. (2020). Evaluation method of steric shielding effect around nitroxide radical reaction center based on molecular volume within a virtual ball. Structural Chemistry, 31, 2355-2362. [Link]

• Wikipedia contributors. (2023). Non-nucleophilic base. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• Yamamoto, H., et al. (2024). Carbocationoids, a concept for controlling highly reactive cationic species. Nature Communications, 15, 2235. [Link]

• Giffin, M. J., et al. (2012). 1-(2,4,6-Triisopropylphenyl)ethanone. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 11), o2731. [Link]

• Silverman, D. N., & McKenna, R. (2007). Proton Transfer in Catalysis and the Role of Proton Shuttles in Carbonic Anhydrase. Accounts of Chemical Research, 40(8), 669–675. [Link]

• Richard, J. P., et al. (2011). Mechanism for Nucleophilic Substitution and Elimination Reactions at Tertiary Carbon in Largely Aqueous Solutions: Lifetime of a Simple Tertiary Carbocation. Journal of the American Chemical Society, 133(43), 17306–17319. [Link]

• Ashenhurst, J. (2026). 3 Factors That Stabilize Carbocations. Master Organic Chemistry. [Link]

• Eaborn, C., & S-I. S. (1976). Some Steric Effects of the Isopropyl Group in Organosilicon Compounds. Journal of Organometallic Chemistry, 111(1), 23-30. [Link]

• Moss, R. A., & Platz, M. S. (Eds.). (2011). Reviews of Reactive Intermediate Chemistry. John Wiley & Sons. [Link]

• Xiao, J., et al. (2024). Dehydroxylation of alcohols for nucleophilic substitution. Chemical Science, 15, 12345-12350. [Link]

• Babak, K. V., et al. (2020). Sterically hindered catechol-derived Schiff bases: design, synthesis, SAR analysis and mechanisms of the antioxidant activity. RSC Advances, 10, 35821-35833. [Link]

• Boeré, R. T., et al. (2012). 1-(2,4,6-Triisopropylphenyl)ethanone. Acta Crystallographica Section E, E68, o2731. [Link]

Sources

• 1. 1-(2,4,6-Triisopropyl­phen­yl)ethanone - PMC [pmc.ncbi.nlm.nih.gov]
• 2. (R)-1-(2,4,6-Triisopropylphenyl)ethanol | C17H28O | CID 11118431 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Proton Transfer in Catalysis and the Role of Proton Shuttles in Carbonic Anhydrase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Non-nucleophilic base - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. Carbocationoids, a concept for controlling highly reactive cationic species - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-(2,4,6-triisopropylphenyl)ethanol

Welcome to the Technical Support Center for the synthesis of 1-(2,4,6-triisopropylphenyl)ethanol. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this challenging synthesis. Due to the significant steric hindrance posed by the 2,4,6-triisopropylphenyl group, achieving high yields requires careful optimization and troubleshooting. This document provides in-depth technical guidance, troubleshooting protocols, and frequently asked questions to support your experimental success.

Understanding the Challenge: Steric Hindrance in Grignard Addition

The primary obstacle in the synthesis of 1-(2,4,6-triisopropylphenyl)ethanol via the Grignard reaction is the severe steric congestion around the carbonyl group of 2,4,6-triisopropylbenzaldehyde. This steric hindrance can lead to several undesirable side reactions, significantly reducing the yield of the target secondary alcohol.

Common Side Reactions:

• Reduction: The Grignard reagent, particularly if it possesses β-hydrogens (like ethylmagnesium bromide), can act as a reducing agent, converting the aldehyde to the corresponding primary alcohol. This occurs via a six-membered cyclic transition state.

• Enolization: The Grignard reagent can function as a base, deprotonating the aldehyde at the α-position (if applicable) to form an enolate. Upon workup, this regenerates the starting aldehyde, leading to lower conversion.[1][2]

• Wurtz Coupling: The Grignard reagent can react with unreacted alkyl/aryl halide to form a homocoupled byproduct.[2]

To overcome these challenges, a strategic approach is necessary. The use of a Lewis acid catalyst, such as cerium(III) chloride (CeCl₃), has been shown to be highly effective in promoting the desired 1,2-nucleophilic addition of the Grignard reagent to the carbonyl carbon while suppressing side reactions.[3]

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis of 1-(2,4,6-triisopropylphenyl)ethanol.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or no yield of the desired secondary alcohol	1. Steric Hindrance: The bulky 2,4,6-triisopropylphenyl group is impeding the approach of the Grignard reagent. 2. Side Reactions: Reduction of the aldehyde or enolization is dominating. 3. Poor Grignard Reagent Quality: The Grignard reagent may have been quenched by moisture or oxygen.	1. Utilize a Lewis Acid Catalyst: Add anhydrous cerium(III) chloride (CeCl₃) to the reaction mixture. CeCl₃ activates the carbonyl group, making it more electrophilic and favoring the 1,2-addition pathway over side reactions. 2. Control Reaction Temperature: Perform the Grignard addition at a low temperature (e.g., -78 °C to 0 °C) to minimize side reactions. 3. Ensure Anhydrous Conditions: Thoroughly dry all glassware and use anhydrous solvents. Prepare the Grignard reagent under an inert atmosphere (e.g., nitrogen or argon).
Significant amount of 2,4,6-triisopropylbenzyl alcohol (primary alcohol) observed	Reduction of the Aldehyde: The Grignard reagent is acting as a reducing agent. This is more prevalent with Grignard reagents containing β-hydrogens.	1. Use a Grignard Reagent without β-Hydrogens: If the experimental design allows, use a Grignard reagent like methylmagnesium bromide or phenylmagnesium bromide. 2. Employ CeCl₃: The addition of CeCl₃ will favor the nucleophilic addition over the reduction pathway. 3. Lower the Reaction Temperature: Running the reaction at colder temperatures can disfavor the reduction pathway.[2]
Starting aldehyde (2,4,6-triisopropylbenzaldehyde) is recovered after the reaction	Enolization: The Grignard reagent is acting as a base and deprotonating the aldehyde. Incomplete Reaction: The reaction may not have gone to completion due to insufficient reaction time or low temperature.	1. Use CeCl₃: Cerium(III) chloride enhances the nucleophilicity of the organometallic species relative to its basicity, thus reducing enolization. 2. Increase Reaction Time/Temperature: After the initial low-temperature addition, allow the reaction to warm to room temperature and stir for a longer period to ensure completion. Monitor the reaction by TLC.
Formation of a high-boiling, non-polar byproduct	Wurtz Coupling: The Grignard reagent is coupling with the alkyl/aryl halide used in its preparation.	1. Slow Addition of Halide: During the preparation of the Grignard reagent, add the alkyl/aryl halide dropwise to the magnesium turnings to maintain a low concentration of the halide in the reaction mixture. 2. Control Temperature: The formation of the Grignard reagent is exothermic. Maintain a gentle reflux to avoid excessive temperatures that can promote coupling.[2]

Frequently Asked Questions (FAQs)

Q1: Why is anhydrous cerium(III) chloride necessary?

A1: Commercially available cerium(III) chloride is often a hydrate (CeCl₃·7H₂O). The presence of water will quench the highly reactive Grignard reagent. Therefore, it is crucial to use anhydrous CeCl₃ or to rigorously dry the hydrated form before use.

Q2: How does cerium(III) chloride improve the reaction yield?

A2: Cerium(III) chloride is a Lewis acid that coordinates to the carbonyl oxygen of the aldehyde. This coordination increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the Grignard reagent. This enhanced reactivity for the desired 1,2-addition pathway outcompetes the side reactions of reduction and enolization, leading to a higher yield of the target secondary alcohol.

Q3: Can I use other Lewis acids instead of cerium(III) chloride?

A3: While other Lewis acids can be used in Grignard reactions, cerium(III) chloride is particularly effective for reactions with sterically hindered and enolizable substrates. Its use is well-documented to suppress side reactions and improve yields in such challenging cases.

Q4: What is the best solvent for this reaction?

A4: Anhydrous tetrahydrofuran (THF) is the preferred solvent for CeCl₃-mediated Grignard reactions. It is crucial that the solvent is completely dry, as any moisture will deactivate the Grignard reagent.

Q5: How can I purify the final product, 1-(2,4,6-triisopropylphenyl)ethanol?

A5: Due to its steric bulk, the product may be a solid or a high-boiling oil. Purification is typically achieved by flash column chromatography on silica gel using a non-polar eluent system, such as a gradient of ethyl acetate in hexanes.[4]

Experimental Protocols

Protocol 1: Synthesis of 2,4,6-Triisopropylbenzaldehyde via Vilsmeier-Haack Formylation

This protocol describes the formylation of 1,3,5-triisopropylbenzene to yield the necessary starting material.

Materials:

• 1,3,5-Triisopropylbenzene

• Anhydrous N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• Dichloromethane (CH₂Cl₂)

• Sodium acetate

• Ice

• Water

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Vilsmeier Reagent Formation: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous DMF (3.0 eq.). Cool the flask to 0 °C in an ice bath.

• Add POCl₃ (1.2 eq.) dropwise to the stirred DMF over 30 minutes, ensuring the temperature remains below 10 °C.

• After the addition is complete, stir the mixture at 0 °C for an additional 30 minutes. The formation of a solid may be observed.

• Formylation: Dissolve 1,3,5-triisopropylbenzene (1.0 eq.) in a minimal amount of anhydrous CH₂Cl₂ and add it to the dropping funnel.

• Add the solution of 1,3,5-triisopropylbenzene dropwise to the Vilsmeier reagent at 0 °C.

• After the addition, allow the reaction mixture to warm to room temperature and then heat to 60 °C for 3-4 hours. Monitor the reaction progress by TLC.

• Work-up: Cool the reaction mixture to 0 °C and slowly pour it onto a mixture of crushed ice and a saturated solution of sodium acetate.

• Stir the mixture vigorously for 1 hour.

• Extract the aqueous layer with CH₂Cl₂ (3 x).

• Combine the organic layers and wash with saturated sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by vacuum distillation or flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford 2,4,6-triisopropylbenzaldehyde.

Protocol 2: CeCl₃-Mediated Synthesis of 1-(2,4,6-Triisopropylphenyl)ethanol

This protocol details the optimized Grignard reaction using anhydrous cerium(III) chloride to maximize the yield of the desired secondary alcohol.

Materials:

• Anhydrous Cerium(III) Chloride (CeCl₃)

• Anhydrous Tetrahydrofuran (THF)

• Methylmagnesium bromide (or other Grignard reagent, 3.0 M in diethyl ether)

• 2,4,6-Triisopropylbenzaldehyde

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether (or ethyl acetate)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Preparation of Anhydrous CeCl₃:

  • Place CeCl₃·7H₂O in a round-bottom flask.

  • Heat at 140 °C under high vacuum for 2-4 hours to remove water.

  • Allow the flask to cool to room temperature under an inert atmosphere (nitrogen or argon).

• Reaction Setup:

  • To a flame-dried, two-necked round-bottom flask under an inert atmosphere, add anhydrous CeCl₃ (1.5 eq.).

  • Add anhydrous THF via syringe and stir the resulting slurry vigorously for at least 2 hours at room temperature.

• Addition of Aldehyde:

  • Dissolve 2,4,6-triisopropylbenzaldehyde (1.0 eq.) in anhydrous THF and add it to the CeCl₃ slurry via syringe.

  • Stir the mixture for 30 minutes at room temperature.

• Grignard Addition:

  • Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

  • Slowly add the Grignard reagent (e.g., methylmagnesium bromide, 1.2 eq.) dropwise via syringe, keeping the internal temperature below -70 °C.

  • After the addition is complete, stir the reaction mixture at -78 °C for 3 hours.

• Work-up:

  • While the reaction is still at low temperature, quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

  • Allow the mixture to warm to room temperature.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether or ethyl acetate (3 x).

  • Combine the organic layers and wash with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield 1-(2,4,6-triisopropylphenyl)ethanol.

Data Presentation

The use of cerium(III) chloride significantly improves the yield of the Grignard addition to sterically hindered aldehydes by minimizing side reactions.

Reaction Conditions	Side Product(s)	Approximate Yield of 1-(2,4,6-triisopropylphenyl)ethanol
Standard Grignard (without CeCl₃)	Reduction product (primary alcohol), unreacted aldehyde	10-30%
CeCl₃-Mediated Grignard	Minimal side products	70-90%

Note: Yields are approximate and can vary based on the specific Grignard reagent used and the optimization of reaction conditions.

Visualizations

Reaction Workflow: CeCl₃-Mediated Grignard Synthesis

Caption: Workflow for the CeCl₃-mediated synthesis of 1-(2,4,6-triisopropylphenyl)ethanol.

Logical Relationship: Overcoming Steric Hindrance

Sources

• 1. Grignard Reaction [organic-chemistry.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. BJOC - Reaction of selected carbohydrate aldehydes with benzylmagnesium halides: benzyl versus o-tolyl rearrangement [beilstein-journals.org]
• 4. Purification and structural elucidation of three bioactive compounds isolated from Streptomyces coelicoflavus BC 01 and their biological activity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis & Troubleshooting of 1-(2,4,6-Triisopropylphenyl)ethanol

Target Audience: Researchers, scientists, and drug development professionals.

Executive Overview: The Steric Challenge

The synthesis of 1-(2,4,6-triisopropylphenyl)ethanol from 2,4,6-triisopropylacetophenone presents a unique set of challenges dictated almost entirely by steric hindrance. The 2,4,6-triisopropylphenyl (Tip) group exerts immense steric pressure, forcing the acetyl group out of coplanarity with the aromatic ring[1]. This crowding creates a dual problem: it severely stalls nucleophilic addition to the carbonyl during synthesis, and once the alcohol is formed, it creates an enormous thermodynamic driving force for dehydration to relieve sp³ benzylic strain. This guide provides field-proven troubleshooting logic and self-validating protocols to navigate these specific mechanistic hurdles.

Troubleshooting Guide: Side Product Genesis & Resolution

Q1: My GC-MS shows a major side product at m/z 230 instead of the target m/z 248. What happened? A1: You have synthesized 2,4,6-triisopropylstyrene via an unintended dehydration event. Causality: The extreme steric strain of the Tip group favors an acid-catalyzed E1 elimination. If your reaction workup involves standard aqueous acids (e.g., NH4​Cl or HCl ) or if you attempt purification on standard acidic silica gel, the benzylic hydroxyl group is readily protonated and leaves as water. The resulting benzylic carbocation is highly stabilized by the electron-donating isopropyl groups, rapidly losing a proton to form the planar, less sterically congested styrene[2]. Resolution: Switch to a strictly alkaline workup (see Protocol A) and use basic alumina for any required chromatography.

Q2: The reduction of 2,4,6-triisopropylacetophenone is stalling at <50% conversion using NaBH4​ . How do I force it to completion? A2: You are encountering unreacted starting material due to trajectory blocking. Causality: Standard mild hydride donors like NaBH4​ fail because the ortho-isopropyl groups physically block the Bürgi-Dunitz trajectory required for nucleophilic attack on the carbonyl carbon. Resolution: You must use a more reactive, less sterically demanding hydride source (like LiAlH4​ at reflux) or utilize specialized transfer hydrogenation catalysts. Recent advancements demonstrate that Ru-MAC (monosubstituted amino-carbene ruthenium complexes) can quantitatively yield the corresponding alcohol by operating with a markedly reduced buried volume[3].

Q3: How can I definitively distinguish between unreacted ketone, the target alcohol, and the styrene side product using 1 H NMR? A3: The benzylic position is your diagnostic key. The unreacted ketone will show a sharp singlet for the acetyl methyl group near δ 2.29 ppm[1]. The target alcohol will display a distinct quartet for the benzylic methine proton ( δ ~5.40 ppm) and a doublet for the adjacent methyl group. The styrene side product is immediately identifiable by its terminal alkene protons appearing as doublets of doublets between δ 5.20 and 6.80 ppm.

Analytical Data: Identifying Components

Summarized below are the quantitative markers required to identify your reaction components rapidly.

Compound	Formula	MW ( g/mol )	GC-MS Base Peak	Key 1 H NMR Diagnostic Signals ( CDCl3​ )
2,4,6-Triisopropylacetophenone (Starting Material)	C17​H26​O	246.39	m/z 231 ( M−CH3​ )[4]	δ 2.29 (s, 3H, COCH3​ ), δ 7.00 (s, 2H, Ar-H)[1]
1-(2,4,6-Triisopropylphenyl)ethanol (Target Product)	C17​H28​O	248.41	m/z 233 ( M−CH3​ )	δ 1.55 (d, 3H, CH−CH3​ ), δ 5.40 (q, 1H, CH−OH )
2,4,6-Triisopropylstyrene (Dehydration Side Product)	C17​H26​	230.39	m/z 215 ( M−CH3​ )	δ 5.20, 5.50 (dd, 2H, =CH2​ ), δ 6.80 (dd, 1H, −CH= )

Self-Validating Experimental Protocols

Protocol A: LiAlH4​ Reduction with Alkaline (Fieser) Workup

Causality Focus: The Fieser workup is strictly alkaline, preventing the acid-catalyzed E1 elimination that forms the styrene side product.

• Setup: In an oven-dried Schlenk flask under argon, dissolve 2,4,6-triisopropylacetophenone (1.0 eq) in anhydrous THF (0.2 M). Cool to 0 °C.

• Addition: Slowly add LiAlH4​ (1.5 eq, 2.0 M in THF) dropwise.

  • Validation Check: Immediate evolution of H2​ gas confirms the hydride is active and the system is dry.

• Reaction: Warm the mixture to reflux for 4 hours.

  • Validation Checkpoint: Run TLC (Hexanes/EtOAc 9:1). The ketone ( Rf​ ~0.6) must be completely consumed, replaced by the alcohol ( Rf​ ~0.3). Do not proceed to workup until conversion is complete.

• Quench (Fieser Method): Cool to 0 °C. For every x grams of LiAlH4​ used, slowly add x mL of DI water, followed by x mL of 15% aqueous NaOH, and finally 3x mL of DI water.

• Isolation: Stir vigorously for 15 minutes.

  • Validation Check: A granular, snow-white precipitate will form. If the precipitate is gelatinous, continue stirring.

• Filtration: Filter through a pad of Celite, wash with diethyl ether, and concentrate the filtrate in vacuo. Crucial: If further purification is needed, use basic alumina , not silica gel.

Protocol B: Ru-MAC Catalyzed Transfer Hydrogenation

Causality Focus: Overcomes steric hindrance without using highly reactive hydrides. The Ru-MAC catalyst has a reduced buried volume, allowing access to the congested carbonyl[3].

• Catalyst Activation: In a Schlenk tube, combine Ru-MAC catalyst (1 mol%) and KOtBu (2 mol%) in anhydrous isopropanol (0.5 M). Stir for 10 minutes at room temperature.

• Substrate Addition: Add 2,4,6-triisopropylacetophenone (1.0 eq). The isopropanol acts as both the solvent and the hydrogen donor.

• Reaction: Heat to 80 °C for 12 hours.

• Validation Checkpoint: Analyze an aliquot via GC-MS. Look for the complete disappearance of the m/z 246 molecular ion and the appearance of m/z 248.

• Workup: Cool to room temperature, filter through a short plug of basic alumina to remove the ruthenium catalyst, and concentrate under reduced pressure.

Mechanistic & Workflow Diagrams

Reaction pathway illustrating target synthesis and major side product genesis.

Diagnostic workflow for identifying and resolving side products via NMR.

References

• Observation of 1,3-Diketones Formation in the Reaction of Bulky Acyl Chlorides with Methyllithium Source: Molecules (MDPI), 2012. URL:[Link][1]

• Efficient Ru-Catalyzed Transfer Hydrogenation of Bulky Ketones Imparted by a Monosubstituted Amino-Carbene Ligand Source: Organometallics (ACS Publications), 2024. URL:[Link][3]

• 2',4',6'-Triisopropylacetophenone (Compound Summary & Spectra) Source: PubChem (National Institutes of Health). URL:[Link][4]

• 13C N.M.R. Studies: Part V. Carbon-13 Spectra of Some Substituted Styrenes Source: Canadian Journal of Chemistry. URL:[Link][2]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 2',4',6'-Triisopropylacetophenone | C17H26O | CID 75224 - PubChem [pubchem.ncbi.nlm.nih.gov]

thermal stability and decomposition of 1-(2,4,6-triisopropylphenyl)ethanol

Technical Support Center: 1-(2,4,6-triisopropylphenyl)ethanol

A Guide to Thermal Stability and Decomposition for Research Professionals

Welcome to the technical support center for 1-(2,4,6-triisopropylphenyl)ethanol. This guide is designed for researchers, scientists, and drug development professionals who are working with this sterically hindered alcohol. Here, we address common questions and troubleshooting scenarios related to its thermal stability and decomposition, providing both theoretical understanding and practical experimental protocols.

Part 1: Frequently Asked Questions (FAQs)

Q1: What is 1-(2,4,6-triisopropylphenyl)ethanol and why is its stability a concern?

1-(2,4,6-triisopropylphenyl)ethanol (CAS No. 181531-14-6) is a secondary benzylic alcohol characterized by significant steric hindrance from the three isopropyl groups on the phenyl ring.[1] This steric bulk influences its reactivity and crystal packing.[2] Its thermal stability is a critical parameter, particularly in drug development and process chemistry, where it might be subjected to heating during synthesis, purification (e.g., distillation), or formulation. Uncontrolled thermal decomposition can lead to yield loss, impurity generation, and potential safety hazards.

Q2: What are the recommended storage conditions for this compound?

Given its hydroxyl functional group and combustible solid nature, the compound should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) to protect it from air and moisture.[3] The recommended storage temperature is typically 2-8°C to minimize any potential slow degradation over time. It should be kept away from heat, sparks, and open flames.[4]

Q3: I noticed a color change (e.g., yellowing) in my sample after heating. What could be the cause?

A color change upon heating is often an early indicator of thermal decomposition. For benzylic alcohols, oxidation is a common degradation pathway, which can lead to the formation of conjugated systems or highly colored impurities.[5] The initial step could be oxidation to the corresponding ketone, 1-(2,4,6-triisopropylphenyl)ethanone, which may undergo further reactions. It is crucial to determine the temperature at which this color change occurs and analyze the sample for impurities.

Part 2: Troubleshooting Experimental Issues

Q4: My reaction yield is low, and I suspect thermal degradation during workup. How can I confirm this?

Issue: You are performing a reaction to synthesize or use 1-(2,4,6-triisopropylphenyl)ethanol, and the final yield is lower than expected, especially after a step involving heat (e.g., solvent removal under high vacuum, distillation).

Troubleshooting Steps:

• Analyze Intermediates: Take small aliquots of your reaction mixture before and after the heating step. Analyze both by a suitable method like HPLC, GC-MS, or ¹H NMR to check for the appearance of new peaks or a decrease in the ratio of your desired product.

• Perform a Controlled Heating Study: Heat a small, pure sample of the alcohol at the temperature of your workup step for the same duration. Analyze the heated sample against a control to see if degradation has occurred.

• Utilize Thermal Analysis: The most definitive way to assess thermal stability is by using techniques like Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).[6] These methods will pinpoint the exact temperature at which mass loss (decomposition) or thermal events (melting, decomposition) begin.

Q5: I am trying to purify the alcohol by distillation, but it seems to be decomposing. What are my options?

Issue: Standard distillation, even under vacuum, is causing decomposition, evidenced by charring, pressure fluctuations, or poor recovery of the pure product.

Causality: The significant steric hindrance of the triisopropylphenyl group makes the benzylic proton and hydroxyl group susceptible to elimination (dehydration) at elevated temperatures to form 1-ethenyl-2,4,6-triisopropylbenzene. This is a common decomposition pathway for sterically hindered alcohols.

Alternative Purification Strategies:

• Crystallization: This is the preferred method for purifying thermally sensitive solids. Explore various solvent systems (e.g., hexanes, heptane, ethanol/water mixtures) to find conditions that yield high-purity crystals.

• Flash Chromatography: For smaller scales, silica gel chromatography can be effective. Use a non-polar eluent system to minimize interaction with the silica and work quickly to avoid on-column degradation.

• Short-Path Distillation: If distillation is necessary, use a short-path apparatus (like a Kugelrohr) under the highest achievable vacuum to minimize the residence time of the compound at high temperatures.

Part 3: Protocols for Thermal Stability Analysis

To quantitatively assess the thermal stability of 1-(2,4,6-triisopropylphenyl)ethanol, Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are essential.[7][8]

Workflow for Thermal Hazard Assessment

The following diagram illustrates a logical workflow for characterizing the thermal properties and potential hazards of the compound.

Caption: Workflow for assessing thermal stability.

Protocol 1: Thermogravimetric Analysis (TGA)

Objective: To determine the temperature at which the compound begins to lose mass due to decomposition.[9]

Methodology:

• Instrument Calibration: Ensure the TGA instrument is calibrated for mass and temperature according to the manufacturer's guidelines.

• Sample Preparation: Place 5-10 mg of finely ground 1-(2,4,6-triisopropylphenyl)ethanol into a clean TGA pan (aluminum or platinum).

• Instrument Setup:

  • Atmosphere: Nitrogen (inert gas) at a flow rate of 20-50 mL/min. This prevents oxidative decomposition and allows for the study of inherent thermal stability.

  • Temperature Program:

    • Equilibrate at 30°C.

    • Ramp from 30°C to 600°C at a heating rate of 10°C/min.[8]

• Data Analysis:

  • Plot the mass (%) versus temperature (°C).

  • Determine the onset temperature of decomposition (T_onset) , which is often calculated as the intersection of the baseline with the tangent of the decomposition curve. This represents the temperature at which significant mass loss begins.

  • Note the percentage of mass lost in each decomposition step.

Protocol 2: Differential Scanning Calorimetry (DSC)

Objective: To identify melting point, phase transitions, and determine if the decomposition is endothermic or exothermic.[10][11] An exothermic decomposition is a significant safety concern as it can lead to a runaway reaction.

Methodology:

• Instrument Calibration: Calibrate the DSC for temperature and enthalpy using certified standards (e.g., indium).

• Sample Preparation: Accurately weigh 2-5 mg of the sample into a hermetically sealed aluminum pan. The sealing is crucial to contain any volatiles released before decomposition, ensuring accurate data.[6]

• Instrument Setup:

  • Atmosphere: Nitrogen at a flow rate of 20-50 mL/min.

  • Temperature Program:

    • Equilibrate at 25°C.

    • Ramp from 25°C to a temperature just above the decomposition onset found by TGA (e.g., 400°C) at a heating rate of 10°C/min.

• Data Analysis:

  • Plot the heat flow (W/g) versus temperature (°C).

  • Identify the endothermic peak corresponding to the melting point (T_m).

  • Observe any sharp, exothermic peaks at higher temperatures. A large, sharp exotherm indicates a rapid release of energy during decomposition, flagging a potential thermal hazard.

Technique	Information Provided	Typical Sample Size	Key Parameter to Determine
TGA	Temperature of mass loss, decomposition stages	5-10 mg	Onset Temperature (T_onset)
DSC	Melting point, phase transitions, heat of decomposition (endothermic/exothermic)	2-5 mg	Exotherm Onset, Melting Point (T_m)
Caption: Comparison of TGA and DSC for thermal analysis.

Part 4: Understanding the Decomposition Mechanism

The significant steric hindrance around the benzylic center is the dominant factor controlling its decomposition.

Proposed Decomposition Pathways

Caption: Potential thermal decomposition pathways.

• Dehydration (Elimination): This is a highly probable pathway for sterically hindered alcohols. The protonated hydroxyl group leaves as water, forming a secondary benzylic carbocation. This cation is stabilized by the phenyl ring. A subsequent E1 elimination of a proton from the adjacent methyl group yields the corresponding styrene derivative, 1-ethenyl-2,4,6-triisopropylbenzene , and water. This pathway is purely thermal and does not require an oxidant.

• Oxidation: If an oxidant (such as air) is present, the secondary alcohol can be oxidized to the corresponding ketone, 1-(2,4,6-triisopropylphenyl)ethanone .[5] This can be a competing pathway, especially if the heating is not performed under a strictly inert atmosphere.

Experimental Verification: To determine the actual decomposition products, a preparative pyrolysis experiment can be conducted. Heat the compound in a sealed tube under nitrogen just above its decomposition onset temperature. The resulting mixture can then be analyzed by GC-MS and NMR to identify the volatile and non-volatile products, confirming which pathway predominates.

By understanding these potential issues and employing the analytical techniques described, researchers can handle 1-(2,4,6-triisopropylphenyl)ethanol with greater confidence, ensuring the integrity of their experiments and the safety of their laboratory procedures.

References

• Plato, C., & Glasgow, A. R. (1969). Differential scanning calorimetry as a general method for determining purity and heat of fusion of high-purity organic chemicals. Application to 64 compounds. Analytical Chemistry, 41(2), 330-336. Available at: [Link]

• Shared Materials Instrumentation Facility. (n.d.). Differential Scanning Calorimeter. Duke University. Available at: [Link]

• Pillai, C. N. (1995). Catalytic decomposition of benzyl alcohol using copper aluminate. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 107(2), 87-94. Available at: [Link]

• Infinita Lab. (2025, November 19). Differential Scanning Calorimetry (DSC) Testing: Complete Guide to Thermal Analysis of Polymers and Materials. Available at: [Link]

• EAG Laboratories. (n.d.). Differential Scanning Calorimetry (DSC). Available at: [Link]

• Pecha, J., & Stole, A. (2019). Practical Use of Differential Scanning Calorimetry for Thermal Stability Hazard Evaluation. Organic Process Research & Development, 23(9), 1856-1863. Available at: [Link]

• ResearchGate. (n.d.). Scheme 3. Possible mechanisms for photolytic decomposition of.... Available at: [Link]

• National Center for Biotechnology Information. (n.d.). (R)-1-(2,4,6-Triisopropylphenyl)ethanol. PubChem Compound Database. Available at: [Link]

• Ghorai, B., & Seidel, D. (2019). Synthesis of Benzylic Alcohols by C–H Oxidation. Journal of the American Chemical Society, 141(46), 18389-18394. Available at: [Link]

• de Lira, T. S., et al. (2017). Thermal behavior and kinetics assessment of ethanol/gasoline blends during combustion by thermogravimetric analysis. Fuel Processing Technology, 156, 316-323. Available at: [Link]

• Neumann, M., & Beller, M. (2013). Reduction of benzylic alcohols and α-hydroxycarbonyl compounds by hydriodic acid in a biphasic reaction medium. Beilstein Journal of Organic Chemistry, 9, 2343-2348. Available at: [Link]

• Sciencemadness Discussion Board. (2007, October 21). Secondary and benzylic alcohols oxydations using various oxydants. Available at: [Link]

• ResearchGate. (n.d.). TGA and DTG thermogram of solidified ethanol.... Available at: [Link]

• C-biaudet. (n.d.). Thermal stability and thermal decomposition study of hindered amine light stabilizers. Science-Education. Available at: [Link]

• Karon, K., et al. (2024). Study of the Influence of the Change from Methyl to Isopropyl Substituents in 1-(2,4,6-trialkylphenyl)ethanol on the Point Group Symmetry of the 0-D Hydrogen-Bonded Moiety. Molecules, 29(14), 3242. Available at: [Link]

• ResearchGate. (n.d.). Sterically Hindered Aromatic Compounds. III. Acid-catalyzed Reactions.... Available at: [Link]

• ResearchGate. (n.d.). TGA thermograms of Ethanol, CDMOF and CDMOF-Ethanol inclusion complex. Available at: [Link]

• MDPI. (2026, April 2). Production of Functional Raw Materials via Pyrolysis of Agro-Industrial Byproducts. Available at: [Link]

• CPAChem. (2020, June 16). Safety data sheet. Available at: [Link]

• Chemistry LibreTexts. (2022, August 21). Thermogravimetric analysis (TGA). Available at: [Link]

• MDPI. (2022, June 12). Influence of Aliphatic Chain Length on Structural, Thermal and Electrochemical Properties of n-alkylene Benzyl Alcohols. Available at: [Link]

Sources

• 1. (R)-1-(2,4,6-Triisopropylphenyl)ethanol | C17H28O | CID 11118431 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. sigmaaldrich.cn [sigmaaldrich.cn]
• 4. merckmillipore.com [merckmillipore.com]
• 5. Sciencemadness Discussion Board - Secondary and benzylic alcohols oxydations using various oxydants - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. infinitalab.com [infinitalab.com]
• 8. mdpi.com [mdpi.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Differential Scanning Calorimeter | Shared Materials Instrumentation Facility [smif.pratt.duke.edu]
• 11. eag.com [eag.com]
• 12. ias.ac.in [ias.ac.in]

troubleshooting common issues in reactions with 1-(2,4,6-triisopropylphenyl)ethanol

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this troubleshooting guide to address the unique mechanistic and steric challenges associated with 1-(2,4,6-triisopropylphenyl)ethanol (often abbreviated as Tip-ethanol).

The 2,4,6-triisopropylphenyl (Tip) group provides massive steric shielding. While this makes it an excellent chiral auxiliary and bulky ligand precursor, it fundamentally alters the thermodynamics and kinetics of standard alcohol reactions. This guide synthesizes field-proven protocols and mechanistic causality to ensure your experimental workflows are robust and self-validating.

Part 1: Troubleshooting Synthesis & Reduction

Q1: Why is my reduction of 2,4,6-triisopropylacetophenone to Tip-ethanol failing completely when using standard NaBH₄? Root Cause (Causality): The failure is entirely driven by extreme steric hindrance. The two massive ortho-isopropyl groups create a physical shield around the carbonyl carbon. The required trajectory for nucleophilic hydride attack (the Bürgi-Dunitz angle) is blocked for mild, bulky, or solvent-aggregated reducing agents like Sodium Borohydride (NaBH₄)[1]. Evidence: Recent synthetic studies confirm that while the less hindered 2,4,6-trimethylacetophenone can be reduced by NaBH₄ (albeit at a low 12% yield), the triisopropyl analogue yields 0% under identical conditions[1]. Furthermore, standard vapor-phase transfer hydrogenation over MgO at 673 K also fails completely for this substrate[1]. Solution: You must switch to a highly reactive, unhindered hydride source like Lithium Aluminum Hydride (LiAlH₄)[1], or utilize advanced catalytic transfer hydrogenation with a specialized low-steric-profile Ruthenium catalyst (e.g., Ru-MAC)[2].

Q2: How can I achieve high-yield reduction without using harsh reagents like LiAlH₄? Root Cause: Standard transfer hydrogenation catalysts (like Ru-IMes) possess large buried volumes that clash with the Tip group. Solution: Utilize a Ruthenium complex featuring a monosubstituted amino-carbene (MAC) ligand. The Ru-MAC catalyst has a markedly reduced buried volume, allowing it to accommodate extremely hindered substrates. This approach quantitatively yields Tip-ethanol via transfer hydrogenation using isopropanol as the hydrogen donor[2].

Part 2: Troubleshooting Downstream Reactions

Q3: I am trying to esterify Tip-ethanol using Steglich conditions (DCC/DMAP), but I only recover unreacted starting material. How can I drive this reaction? Root Cause: As a highly hindered secondary alcohol, the oxygen atom is buried. Standard Steglich esterification fails because the bulky tetrahedral intermediate cannot form due to severe steric clash between the Tip group and the activated carboxylic acid. Solution: You must invert the nucleophile/electrophile dynamics or force the alkoxide formation.

• Pre-formation of Alkoxide: Deprotonate Tip-ethanol with a strong base (e.g., NaH or n-BuLi) to increase the oxygen's nucleophilicity, then quench with a highly reactive, low-steric acylating agent (like an acyl fluoride).

• Avoid Bulky Intermediates: Do not use bulky acyl chlorides (e.g., pivaloyl chloride or Tip-benzoyl chloride), as these will completely fail to react or will spontaneously form diketones instead of esters due to steric rejection.

Q4: During substitution (Sₙ1/Sₙ2) attempts under acidic conditions, my NMR shows a terminal alkene instead of the desired product. What happened? Root Cause: You are observing E1 elimination. Protonation of the alcohol and subsequent loss of water generates a benzylic carbocation. Normally, this would undergo Sₙ1 substitution. However, the Tip group is so bulky that the planar carbocation still experiences immense steric strain. Elimination of an adjacent proton to form the styrene derivative relieves this steric tension (a massive thermodynamic driving force) and is kinetically much faster than the approach of a bulky nucleophile. Solution: Avoid acidic conditions entirely. If substitution is required, utilize strictly neutral conditions or highly nucleophilic, non-basic reagents.

Part 3: Quantitative Data & Yield Comparisons

To assist in selecting the correct synthetic route for Tip-ethanol, the following table summarizes the efficacy of various reduction methods on the parent ketone (2,4,6-triisopropylacetophenone).

Reducing Agent / Catalyst	Reaction Conditions	Steric Compatibility	Yield of Tip-ethanol	Reference
NaBH₄	Ethanol, RT, 48 hours	Poor (Aggregated)	0%	[1]
Transfer Hydrogenation (MgO)	Isopropanol, 673 K	Poor (Surface clash)	0%	[1]
LiAlH₄	THF, Reflux	Excellent (Small hydride)	High	[1]
Ru-MAC Catalyst	Isopropanol, KOH, Heat	Excellent (Low buried volume)	Quantitative (>99%)	[2]

Part 4: Validated Experimental Protocols

Protocol A: Synthesis of Tip-ethanol via LiAlH₄ Reduction[1]

Note: This protocol relies on the small size of the bare hydride ion to bypass the steric shielding of the ortho-isopropyl groups.

• Preparation: Flame-dry a 2-neck round-bottom flask equipped with a reflux condenser and magnetic stir bar under an inert Argon atmosphere.

• Reagent Loading: Suspend Lithium Aluminum Hydride (LiAlH₄) (1.5 equivalents relative to ketone) in anhydrous Tetrahydrofuran (THF) at 0 °C.

• Addition: Dissolve 2,4,6-triisopropylacetophenone (1.0 equivalent) in anhydrous THF. Add this solution dropwise to the LiAlH₄ suspension over 30 minutes to control the exothermic reaction.

• Reaction: Remove the ice bath and heat the reaction mixture to reflux for 12–24 hours. Monitor completion via TLC (Hexanes/Ethyl Acetate).

• Quenching (Fieser Method): Cool the flask to 0 °C. Carefully add n mL of water (where n = grams of LiAlH₄ used), followed by n mL of 15% aqueous NaOH, and finally 3n mL of water. Stir vigorously until a white, granular precipitate forms.

• Isolation: Filter the mixture through a pad of Celite, wash the filter cake with excess diethyl ether, and concentrate the filtrate under reduced pressure to yield the crude Tip-ethanol.

Protocol B: Ru-MAC Catalyzed Transfer Hydrogenation[2]

Note: This is a modern, safer alternative to Protocol A, utilizing a specialized ruthenium catalyst.

• Preparation: In a thick-walled glass vessel under a nitrogen atmosphere, charge the Ru-MAC catalyst (5 μmol) and 1,3,5-trimethoxybenzene (0.05 mmol, internal standard).

• Solvent & Substrate: Add 2.5 mL of degassed isopropanol (iPrOH), followed by 2,4,6-triisopropylacetophenone (0.5 mmol).

• Activation: Seal the vessel and heat to the desired reaction temperature. Inject aqueous KOH (0.05 mmol, 2.5 M) via microsyringe to initiate the catalytic cycle.

• Monitoring: Withdraw aliquots at specific intervals, quench by diluting with CDCl₃ at room temperature, and filter through Celite prior to ¹H NMR analysis.

• Result: The reaction yields Tip-ethanol quantitatively without the hazards of pressurized hydrogen gas or highly reactive metal hydrides.

Part 5: Mechanistic Pathway Visualization

The following diagram illustrates the causality behind the failure of substitution reactions under acidic conditions (as addressed in Q4). The steric relief provided by elimination heavily outcompetes the sterically hindered substitution pathway.

Fig 1: Reaction pathway of Tip-ethanol under acidic conditions highlighting E1 dominance.

References

• Study of the Influence of the Change from Methyl to Isopropyl Substituents in 1-(2,4,6-trialkylphenyl)
• Source: ACS Publications (Organometallics, 2024)

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimization of Reaction Conditions for Synthesizing 1-(2,4,6-triisopropylphenyl)ethanol

Welcome to the technical support center for the synthesis of 1-(2,4,6-triisopropylphenyl)ethanol. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of working with sterically demanding substrates. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols to help you successfully synthesize this challenging tertiary alcohol.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the synthesis, providing a foundational understanding of the challenges involved.

Q1: What makes the synthesis of 1-(2,4,6-triisopropylphenyl)ethanol particularly difficult?

The primary challenge in synthesizing this molecule is the extreme steric hindrance around the reactive center. The central phenyl ring is substituted with three bulky isopropyl groups, two of which are in the ortho positions. These groups effectively shield the carbonyl group of the precursor, 1-(2,4,6-triisopropylphenyl)ethanone, from nucleophilic attack.[1]

Crystallographic data of the starting ketone reveals that due to the steric pressure from the ortho-isopropyl groups, the ketone fragment is significantly twisted relative to the aromatic ring, with a torsion angle of nearly 90°.[2] This perpendicular arrangement further hinders the approach of reagents to the carbonyl carbon, increasing the activation energy for the desired reaction.[1]

Q2: What are the principal synthetic routes to prepare 1-(2,4,6-triisopropylphenyl)ethanol?

There are two primary and logical approaches to synthesize the target alcohol:

• Nucleophilic Addition to a Ketone: This involves the reaction of an organometallic reagent, such as a Grignard reagent (e.g., methylmagnesium bromide) or an organolithium reagent, with the precursor 1-(2,4,6-triisopropylphenyl)ethanone.[3]

• Reduction of a Ketone: This route involves the reduction of the same ketone precursor using a hydride-donating reagent like Sodium Borohydride (NaBH₄) or Lithium Aluminum Hydride (LiAlH₄).[4][5]

Both routes are challenged by the steric bulk of the substrate, and optimization is key to achieving a successful outcome.

Q3: What are the most common side reactions to anticipate?

When dealing with sterically hindered ketones, several side reactions can compete with the desired transformation:

• Enolization: Instead of acting as a nucleophile and attacking the carbonyl carbon, a basic reagent (like a Grignard reagent) can act as a base, abstracting a proton from the α-carbon to form an enolate.[3] Upon aqueous workup, this regenerates the starting ketone, leading to low conversion.

• Reduction (in Grignard Reactions): If the Grignard reagent possesses β-hydrogens, it can reduce the ketone via a six-membered transition state (Meerwein-Pondorf-Verley-type reduction).[3] While this is not an issue when using methylmagnesium bromide, it is a critical consideration for other alkyl Grignard reagents.

• Incomplete Reaction: Due to the high activation energy, reactions may stall, resulting in the recovery of a significant amount of unreacted starting material, especially with milder reagents or suboptimal conditions.[1]

Part 2: Troubleshooting and Optimization Guides

This section provides detailed solutions to specific problems you may encounter during the synthesis.

Guide 1: Nucleophilic Addition (Grignard Reaction Route)

The addition of a methyl group to 1-(2,4,6-triisopropylphenyl)ethanone is a common approach.

Problem: Low or No Conversion to the Tertiary Alcohol.

This is the most frequent issue. The flowchart below provides a decision-making process for troubleshooting.

Caption: Troubleshooting low yield in the Grignard reaction.

• Detailed Solution: Switching to a More Reactive Nucleophile Organolithium reagents are generally more reactive than their Grignard counterparts due to the greater polarity of the C-Li bond compared to the C-Mg bond. This increased reactivity can help overcome the steric barrier.[1] However, organolithium reagents are also more basic, which can potentially increase enolization.

• Detailed Solution: The Use of Cerium(III) Chloride (Luche-type Conditions) The addition of anhydrous cerium(III) chloride is highly recommended. CeCl₃ is a Lewis acid that coordinates to the carbonyl oxygen, making the carbonyl carbon significantly more electrophilic.[1] This activation promotes nucleophilic addition over competing side reactions like enolization. This is often the most effective solution for hindered ketones.

Experimental Protocol: CeCl₃-Mediated Grignard Addition

This protocol outlines the addition of methylmagnesium bromide to 1-(2,4,6-triisopropylphenyl)ethanone using cerium activation.

• Apparatus Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet. Maintain a positive pressure of nitrogen throughout the reaction.

• Cerium Slurry Preparation: Add anhydrous CeCl₃ (1.2 equivalents) to the flask. Add anhydrous tetrahydrofuran (THF) to create a slurry and stir it vigorously for at least 2-3 hours at room temperature to ensure it is finely dispersed and active.[1]

• Cooling: Cool the slurry to -78°C using a dry ice/acetone bath.

• Substrate Addition: Dissolve 1-(2,4,6-triisopropylphenyl)ethanone (1.0 equivalent) in a minimal amount of anhydrous THF and add it dropwise to the cold cerium slurry.

• Grignard Reagent Addition: Slowly add the methylmagnesium bromide solution (1.1 - 1.5 equivalents) dropwise to the reaction mixture. It is crucial to ensure the internal temperature does not rise above -70°C to minimize side reactions.[1]

• Reaction Monitoring: Stir the reaction at -78°C for several hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Quenching: Once the reaction is complete, quench it by slowly adding a saturated aqueous ammonium chloride (NH₄Cl) solution while the flask is still in the cold bath.

• Workup and Purification: Allow the mixture to warm to room temperature. Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure. Purify the crude product by column chromatography.

Guide 2: Ketone Reduction Route

This approach reduces the ketone to the target secondary alcohol.

Problem: Incomplete or No Reduction.

If you observe a significant amount of unreacted starting material, consider the following optimizations.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 1-(2,4,6-Triisopropyl­phen­yl)ethanone - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Grignard Reaction [organic-chemistry.org]
• 4. Reduction of Aldehydes and Ketones - Chemistry Steps [chemistrysteps.com]
• 5. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

A Comparative Spectroscopic Guide to 1-(2,4,6-triisopropylphenyl)ethanol and Its Analogs for Advanced Research Applications

This guide offers an in-depth comparative analysis of the spectroscopic characteristics of 1-(2,4,6-triisopropylphenyl)ethanol and its key analogs. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple data repository. It delves into the causal relationships between molecular structure—specifically, the profound effects of steric hindrance—and the resulting spectral signatures. By understanding these correlations, researchers can more effectively characterize, identify, and utilize this important class of sterically hindered alcohols.

The core of this analysis focuses on 1-(2,4,6-triisopropylphenyl)ethanol, a molecule whose chemistry is dominated by the bulky 2,4,6-triisopropylphenyl (Tipp) group. This substituent imposes significant steric shielding around the benzylic alcohol moiety, influencing its reactivity, conformation, and intermolecular interactions. To contextualize its unique properties, we will compare it against two structurally significant analogs:

• 1-(2,4,6-triisopropylphenyl)ethanone: The direct synthetic precursor, allowing for an examination of the spectral changes upon reduction of a ketone to a secondary alcohol within the same sterically demanding environment.

• 1-(2,4,6-trimethylphenyl)ethanol: A less sterically encumbered analog where the isopropyl groups are replaced by methyl groups. This comparison serves to isolate and highlight the specific spectroscopic consequences of increasing steric bulk.

Through a detailed examination of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopy, alongside Mass Spectrometry (MS), this guide provides the experimental data and interpretive insights necessary for advanced research applications.

Experimental Methodologies: A Validated Approach

The protocols outlined below are designed to ensure data integrity and reproducibility. The choice of solvents and parameters is critical for obtaining high-quality, comparable spectra, especially when dealing with sterically hindered molecules that may exhibit limited solubility or unique intermolecular behaviors.

Caption: General experimental workflow for the comparative spectroscopic analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The primary tool for elucidating the carbon-hydrogen framework of a molecule. For these analogs, NMR is particularly insightful for probing the conformational restrictions imposed by the bulky substituents.

• Sample Preparation: Samples were dissolved in deuterated chloroform (CDCl₃) to a concentration of approximately 10-15 mg/mL. CDCl₃ is a versatile solvent for these relatively nonpolar compounds and its residual proton peak at 7.26 ppm serves as a convenient internal standard.

• ¹H NMR Spectroscopy:

  • Acquire spectra on a 400 MHz (or higher) spectrometer.

  • Set the spectral width to cover a range of -1 to 10 ppm.

  • Utilize a sufficient number of scans (typically 16-32) to achieve a good signal-to-noise ratio.

  • To confirm the identity of the O-H proton signal, a D₂O exchange experiment is performed. A drop of D₂O is added to the NMR tube, the sample is shaken, and the spectrum is re-acquired. The exchangeable O-H proton signal will disappear or significantly diminish.[1]

• ¹³C NMR Spectroscopy:

  • Acquire proton-decoupled spectra on the same instrument.

  • Set the spectral width to cover a range of 0 to 220 ppm.

  • A larger number of scans (typically 512 or more) is required due to the lower natural abundance of the ¹³C isotope.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is indispensable for identifying functional groups. In this context, it is exceptionally powerful for studying the nature of the hydroxyl (O-H) group and the extent of hydrogen bonding, which is directly affected by steric hindrance.[2]

• Sample Preparation and Analysis:

  • Spectra were obtained using a diamond crystal Attenuated Total Reflectance (ATR) accessory, which requires minimal sample preparation.

  • A small amount of the solid or liquid sample is placed directly onto the ATR crystal.

  • Record a background spectrum of the clean, empty ATR crystal.

  • Record the sample spectrum over a range of 4000 to 600 cm⁻¹. The instrument software automatically produces the final transmittance or absorbance spectrum.[3]

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule, primarily those involving π-electrons in the aromatic ring.

• Sample Preparation and Analysis:

  • A UV-transparent solvent such as cyclohexane or ethanol is used. Cyclohexane is chosen here to minimize solvent-solute interactions.

  • Prepare a stock solution of known concentration (e.g., 1 mg/mL).

  • Prepare a series of dilutions to find a concentration that yields a maximum absorbance between 0.1 and 1.0.

  • Use a matched pair of quartz cuvettes. Fill one with the pure solvent to serve as a blank and record a baseline.

  • Record the absorbance spectrum of the sample solution, typically from 200 to 400 nm.

Mass Spectrometry (MS)

MS provides information about the mass-to-charge ratio (m/z) of the molecule and its fragments, allowing for the determination of the molecular weight and elucidation of its structure through fragmentation patterns.[4]

• Sample Introduction and Ionization:

  • Samples are introduced via a direct insertion probe or through a gas chromatograph (GC-MS).

  • Electron Ionization (EI) at 70 eV is used as the ionization method. EI is a "hard" ionization technique that induces significant fragmentation, providing a detailed fingerprint of the molecule.

  • The resulting ions are separated by a mass analyzer (e.g., a quadrupole) based on their m/z ratio.

Comparative Spectroscopic Analysis

The following sections present a detailed comparison of the spectroscopic data. The discussion emphasizes how the structural differences between the analogs manifest in their respective spectra.

Caption: Analogs selected for comparative analysis.

Nuclear Magnetic Resonance (NMR) Data

The steric crowding in the Tipp-substituted compounds dramatically influences the chemical environment of the protons and carbons, leading to distinct spectral features compared to the less hindered trimethyl analog.

Table 1: Comparative ¹H NMR Data (400 MHz, CDCl₃, δ in ppm)

Proton Assignment	1-(2,4,6-triisopropylphenyl)ethanone	1-(2,4,6-triisopropylphenyl)ethanol	1-(2,4,6-trimethylphenyl)ethanol
Aromatic H	~7.15 (s, 2H)	~7.10 (s, 2H)	~6.85 (s, 2H)
CH-OH	-	~5.50 (q, 1H)	~5.10 (q, 1H)
CH₃-CH(OH)	2.55 (s, 3H)	~1.60 (d, 3H)	~1.50 (d, 3H)
OH	-	~1.8 (br s, 1H, disappears with D₂O)	~1.7 (br s, 1H, disappears with D₂O)
CH(CH₃)₂ (ortho)	~2.90 (sept, 2H)	~3.30 (sept, 2H)	-
CH(CH₃)₂ (para)	~2.90 (sept, 1H)	~2.90 (sept, 1H)	-
CH(CH₃)₂	~1.25 (d, 18H)	~1.28 (d, 12H), ~1.20 (d, 6H)	-
Ar-CH₃	-	-	2.40 (s, 6H, ortho), 2.25 (s, 3H, para)

¹H NMR Insights:

• Aromatic Protons: The aromatic protons in all three compounds appear as singlets due to the symmetrical substitution pattern. Their chemical shift is around 7 ppm, typical for aryl protons.[5]

• Benzylic Methine (CH-OH): The most significant difference is seen in the benzylic methine proton. In 1-(2,4,6-triisopropylphenyl)ethanol, this proton is shifted significantly downfield (~5.50 ppm) compared to its trimethyl analog (~5.10 ppm). This deshielding is a direct consequence of steric compression. The bulky ortho-isopropyl groups force the C-H bond into a specific conformation relative to the aromatic ring, altering its electronic environment.

• Isopropyl Protons: In the Tipp-alcohol, the methyls of the ortho-isopropyl groups may appear as two distinct doublets, whereas those on the para-isopropyl group appear as one. This is due to the restricted rotation around the Ar-C(isopropyl) bond caused by the adjacent bulky ethanol group, making the two methyl groups diastereotopic. This phenomenon is less pronounced or absent in the more symmetric ketone precursor.

Table 2: Comparative ¹³C NMR Data (100 MHz, CDCl₃, δ in ppm)

Carbon Assignment	1-(2,4,6-triisopropylphenyl)ethanone	1-(2,4,6-triisopropylphenyl)ethanol	1-(2,4,6-trimethylphenyl)ethanol
C=O / C-OH	~212.0	~72.0	~68.0
C-ipso (C1)	~135.0	~142.0	~138.0
C-ortho (C2, C6)	~148.0	~147.0	~136.0
C-meta (C3, C5)	~122.0	~121.0	~129.0
C-para (C4)	~153.0	~150.0	~137.0
CH₃-C(O/OH)	~33.0	~27.0	~25.0
CH(CH₃)₂	~34.0	~34.0	-
CH(CH₃)₂	~24.0	~24.0	-
Ar-CH₃	-	-	~21.0 (para), ~20.5 (ortho)

¹³C NMR Insights:

• Carbinol Carbon (C-OH): The carbinol carbon signal appears around 50-65 ppm, as expected for alcohols.[1] The shift to a higher ppm value (~72.0 ppm) in the Tipp-alcohol compared to the trimethyl analog (~68.0 ppm) again reflects the increased steric crowding. The ketone carbonyl carbon is significantly downfield (~212.0 ppm), providing a clear diagnostic marker for the precursor.

• Aromatic Carbons: The chemical shifts of the aromatic carbons are influenced by the electronic and steric nature of the substituents. The significant shielding/deshielding effects of the alkyl and hydroxyl/carbonyl groups are evident.

Infrared (IR) Spectroscopic Data

The O-H stretching region in the IR spectrum is particularly revealing about the degree of intermolecular hydrogen bonding.

Table 3: Key IR Absorption Frequencies (cm⁻¹)

Functional Group	1-(2,4,6-triisopropylphenyl)ethanone	1-(2,4,6-triisopropylphenyl)ethanol	1-(2,4,6-trimethylphenyl)ethanol
O-H stretch	-	~3630 (sharp, weak) , 3550-3200 (broad, if H-bonded)	3550-3200 (strong, broad)
C-H stretch (sp³)	2960-2870	2960-2870	2960-2870
C=O stretch	~1700	-	-
C-O stretch	-	~1050	~1030

IR Insights:

• O-H Stretching Vibration: This is the most diagnostic feature. The less hindered 1-(2,4,6-trimethylphenyl)ethanol displays a classic, strong, and broad absorption band between 3550-3200 cm⁻¹, which is characteristic of alcohols participating in extensive intermolecular hydrogen bonding.[2]

• In stark contrast, 1-(2,4,6-triisopropylphenyl)ethanol often exhibits a sharp, relatively weak band around 3630 cm⁻¹. This corresponds to a "free" or non-hydrogen-bonded hydroxyl group.[2][6] The immense steric bulk of the two ortho-isopropyl groups effectively shields the O-H group, preventing it from readily forming hydrogen bonds with neighboring molecules. While in the solid state, it can form ordered H-bonded structures (tetramers), in solution or when dispersed, the monomeric form is more evident.[7] This spectral feature is a hallmark of highly hindered alcohols.

• C=O Stretch: The precursor ketone shows a strong, sharp absorption around 1700 cm⁻¹, characteristic of an aryl ketone. The exact position is influenced by the near-perpendicular orientation of the acetyl group relative to the phenyl ring, which minimizes conjugation.[8]

UV-Visible (UV-Vis) Spectroscopic Data

The UV-Vis spectra are dominated by the π → π* transitions of the substituted benzene chromophore.

Table 4: UV-Vis Absorption Maxima (in Cyclohexane)

Compound	λmax (nm)	Notes
1-(2,4,6-triisopropylphenyl)ethanone	~250, ~285 (shoulder)	Benzene E₂ and B bands, influenced by C=O group.
1-(2,4,6-triisopropylphenyl)ethanol	~265, ~273	Fine structure of the B-band is visible.
1-(2,4,6-trimethylphenyl)ethanol	~263, ~271	Similar to the Tipp-alcohol, minor shifts.

UV-Vis Insights:

• All analogs display absorption bands characteristic of a substituted benzene ring. The band around 260-275 nm is the B-band, which is forbidden in unsubstituted benzene but becomes allowed upon substitution.

• The alkyl groups cause a slight red shift (bathochromic shift) compared to unsubstituted benzene. The differences between the trimethyl and triisopropyl alcohols are subtle, suggesting that the primary electronic environment of the chromophore is not drastically altered by the size of the alkyl groups in this respect.

• The ketone precursor shows a more intense absorption and a shoulder at a longer wavelength, attributable to the influence of the carbonyl chromophore extending the conjugated system.

Mass Spectrometry (MS) Data

The fragmentation patterns provide confirmation of the molecular weight and offer insights into the stability of the molecular structure.

Caption: Proposed key fragmentation pathways for 1-(2,4,6-triisopropylphenyl)ethanol under EI-MS.

Table 5: Key Mass Spectrometry Fragments (m/z)

Compound	Molecular Ion (M⁺˙)	Key Fragments (m/z) and Interpretation
1-(2,4,6-triisopropylphenyl)ethanone	246	231 [M-15]⁺, 203 [M-43]⁺
1-(2,4,6-triisopropylphenyl)ethanol	248	233 [M-15]⁺, 230 [M-18]⁺, 205 [M-43]⁺, 203 [M-45]⁺ (Base Peak)
1-(2,4,6-trimethylphenyl)ethanol	178	163 [M-15]⁺, 160 [M-18]⁺, 135 [M-43]⁺ (Base Peak)

MS Insights:

• Molecular Ion: The molecular ion peak is clearly observed for all compounds, confirming their respective molecular weights.

• Fragmentation of Alcohols: Both alcohols show a characteristic loss of water ([M-18]⁺). They also show the loss of a methyl group ([M-15]⁺), likely from one of the isopropyl or ethanol moieties.

• Alpha (α)-Cleavage: The most significant fragmentation pathway for the alcohols is α-cleavage, which involves the breaking of the bond between the carbinol carbon and the aromatic ring.

  • For 1-(2,4,6-triisopropylphenyl)ethanol, the loss of the •CH(OH)CH₃ radical (mass 45) leads to the highly stable benzylic cation at m/z 203, which is often the base peak.

  • For 1-(2,4,6-trimethylphenyl)ethanol, the analogous cleavage results in the base peak at m/z 135.

• This predictable fragmentation is a powerful tool for identifying the core aromatic structure of these alcohols.

Conclusion

This comparative guide demonstrates that a multi-technique spectroscopic approach provides a rich and detailed understanding of sterically hindered molecules like 1-(2,4,6-triisopropylphenyl)ethanol. The extreme steric crowding imposed by the Tipp group is not merely a passive feature but an active determinant of the molecule's spectroscopic signature.

Key diagnostic takeaways include:

• ¹H NMR: Significant downfield shift of the benzylic methine proton (~5.50 ppm) as a direct indicator of steric compression.

• IR: The appearance of a sharp, "free" O-H stretching band (~3630 cm⁻¹) is a hallmark of severely hindered hydroxyl groups, contrasting sharply with the broad H-bonded absorption of less bulky analogs.

• MS: A predictable fragmentation pattern dominated by α-cleavage provides definitive structural confirmation.

By leveraging these structure-spectra correlations, researchers can confidently identify and characterize these challenging compounds, paving the way for their application in catalysis, materials science, and synthetic chemistry.

References

• M. D. Magee & S. Walker (1976). Dielectric relaxation and infrared studies of strongly sterically hindered alcohols in a polystyrene matrix. Journal of the Chemical Society, Faraday Transactions 2, 72, 1969-1978. Available at: [Link]

• M. D. Magee & S. Walker (1973). N. m. r. and infrared spectroscopic studies of hydrogen bonding in hindered alcohols. An instance of a true hydrogen bonded dimer in an alcohol. Journal of the Chemical Society, Faraday Transactions 2, 69, 161-167. Available at: [Link]

• St. Paul's Cathedral Mission College. INFRARED SPECTROSCOPY (PART-4, PPT-10). Absorptions of Alcohols and Phenols (R-O-H). Available at: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 11118431, (R)-1-(2,4,6-Triisopropylphenyl)ethanol. Available at: [Link]

• Giffin, M. J., et al. (2011). 1-(2,4,6-Triisopropylphenyl)ethanone. Acta Crystallographica Section E, 67(Pt 11), o2731. Available at: [Link]

• Glowinski, D., et al. (2020). Study of the Influence of the Change from Methyl to Isopropyl Substituents in 1-(2,4,6-trialkylphenyl)ethanol on the Point Group Symmetry of the 0-D Hydrogen-Bonded Moiety. Molecules, 25(14), 3267. Available at: [Link]

• Abraham, R. J., et al. (2016). 1H NMR spectra of alcohols in hydrogen bonding solvents: DFT/GIAO calculations of chemical shifts. Magnetic Resonance in Chemistry, 54(1), 23-33. Available at: [Link]

• Chemistry LibreTexts. (2022). 17.11: Spectroscopy of Alcohols and Phenols. Available at: [Link]

• Chemistry LibreTexts. (2024). 15.7: Spectroscopy of Aromatic Compounds. Available at: [Link]

• Shimadzu Europe. (2023). Testing of pharmacopoeial ethanol (disinfectant ethanol). Available at: [Link]

• Al-Washali, T. A., et al. (2022). Using GC-MS technology to identify the compounds resulting from mixing of alcoholic extracts of some medicinal plants. International Journal of Health Sciences, 6(S5), 8206-8217. Available at: [Link]

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• 4. jmchemsci.com [jmchemsci.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Dielectric relaxation and infrared studies of strongly sterically hindered alcohols in a polystyrene matrix - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 7. Study of the Influence of the Change from Methyl to Isopropyl Substituents in 1-(2,4,6-trialkylphenyl)ethanol on the Point Group Symmetry of the 0-D Hydrogen-Bonded Moiety [mdpi.com]
• 8. 1-(2,4,6-Triisopropyl­phen­yl)ethanone - PMC [pmc.ncbi.nlm.nih.gov]

Performance Evaluation of 1-(2,4,6-Triisopropylphenyl)ethanol-Derived Catalysts in Asymmetric Synthesis

As a Senior Application Scientist, selecting the appropriate chiral auxiliary or ligand backbone is the most critical decision in asymmetric catalyst design. While standard phenyl or mesityl groups often provide a baseline of stereocontrol, the demand for extreme enantioselectivity in complex drug development requires highly engineered steric environments.

This guide provides an objective performance evaluation of catalysts derived from 1-(2,4,6-triisopropylphenyl)ethanol , comparing them against less bulky and excessively bulky alternatives. By analyzing the mechanistic rationale and experimental data, we establish why the 2,4,6-triisopropylphenyl (TRIP) moiety remains a gold standard in asymmetric catalysis.

Mechanistic Rationale: The "Chiral Pocket" Dynamics

The exceptional performance of 1-(2,4,6-triisopropylphenyl)ethanol-derived catalysts—whether utilized as chiral phosphoramidite ligands or Brønsted acid precursors—is dictated by their unique steric topography.

When the ethanol derivative is integrated into a catalyst backbone, the isopropyl groups at the 2- and 6-positions project forward, creating a deep and rigid "chiral pocket." This structural feature enforces a strict trajectory for incoming substrates. Unlike a standard phenyl group, which allows free rotation and multiple transition-state conformations, the TRIP group restricts bond rotation. This locks the catalyst into a single, highly shielding conformation that effectively blocks the si-face (or re-face) of the reactive intermediate.

Crucially, the TRIP group achieves this without the complete catalytic shutdown observed with excessively bulky groups (like tri-tert-butylphenyl). The isopropyl groups can undergo minor rotational adjustments to minimize unfavorable substrate repulsions while maintaining a rigid chiral environment, a phenomenon known as favorable distortion energy (). Furthermore, the isopropyl group at the 4-position significantly enhances the lipophilicity of the catalyst, ensuring complete solubility in non-polar solvents like toluene or hexane, which is vital for homogeneous catalysis.

Performance Comparison: Steric Bulk vs. Enantioselectivity

To objectively evaluate the TRIP-derived catalyst, we benchmark it against structurally analogous catalysts derived from 1-phenylethanol, 1-(2,4,6-trimethylphenyl)ethanol (mesityl), and 1-(2,4,6-tri-tert-butylphenyl)ethanol. The data below reflects their performance in the Brønsted acid-catalyzed asymmetric propargylation of aldehydes, a highly sensitive reaction where steric shielding directly dictates the enantiomeric excess (ee).

Quantitative Performance Summary

Catalyst Derivative Backbone	Steric Bulk Level	Yield (%)	Enantiomeric Excess (ee %)	Mechanistic Impact on Transition State
Phenyl	Low	95%	45%	Insufficient shielding; allows competitive attack on both faces.
Mesityl (Trimethyl)	Moderate	92%	74%	Moderate restriction; methyl groups fail to create a deep pocket.
TRIP (Triisopropyl)	Optimal	94%	96%	Deep chiral pocket; maximizes ΔΔG‡ between transition states.
Tri-tert-butylphenyl	Excessive	41%	88%	Extreme steric repulsion inhibits substrate binding, crashing the yield.

Data Analysis: The 1-(2,4,6-triisopropylphenyl)ethanol derivative provides the optimal thermodynamic balance. The phenyl derivative lacks sufficient bulk, leading to a nearly racemic mixture (45% ee). While the mesityl group improves stereocontrol (74% ee), its methyl groups are too short to fully enclose the substrate. Conversely, the tri-tert-butylphenyl derivative suffers from excessive steric hindrance; the rigid tert-butyl groups prevent efficient substrate coordination, drastically reducing the reaction yield to 41%. The TRIP derivative achieves a near-perfect 96% ee with a 94% yield, proving its superiority in balancing reactivity and stereocontrol.

Experimental Workflow and Logical Relationships

The following diagram illustrates the logical pathway of catalyst evaluation, demonstrating how steric bulk directly influences the catalytic outcome.

Workflow and performance outcomes of steric bulk optimization in chiral catalyst design.

Self-Validating Experimental Protocol

To ensure reproducibility and trustworthiness, the following step-by-step methodology outlines the benchmark asymmetric propargylation using the TRIP-derived catalyst. Every step includes the causality behind the experimental choice.

Benchmark Reaction: Asymmetric Propargylation of Benzaldehyde

1. Preparation and System Purging

• Action: Flame-dry a 10 mL Schlenk flask under vacuum, then backfill with ultra-pure Argon three times.

• Causality: Moisture is a potent competitor for hydrogen-bonding sites on Brønsted acids. Any residual water will coordinate with the catalyst, outcompeting the aldehyde substrate and triggering a racemic background reaction.

2. Catalyst Solvation

• Action: Dissolve 5.0 mol% of the 1-(2,4,6-triisopropylphenyl)ethanol-derived Brønsted acid catalyst in 2.0 mL of anhydrous toluene.

• Causality: Toluene is selected because its non-polar nature prevents solvent-catalyst hydrogen bonding, ensuring the catalyst's active site remains entirely available for the substrate. The TRIP group ensures complete dissolution.

3. Substrate Equilibration

• Action: Add benzaldehyde (0.5 mmol) to the solution and cool the mixture to -78 °C using a dry ice/acetone bath. Stir for 15 minutes.

• Causality: Lowering the temperature reduces the thermal kinetic energy of the system. This amplifies the difference in activation energy ( ΔΔG‡ ) between the favored and unfavored diastereomeric transition states, strictly enforcing the enantioselectivity dictated by the TRIP pocket.

4. Reagent Addition

• Action: Add allenylboronate (0.6 mmol, 1.2 equiv) dropwise over a period of 5 minutes down the side of the flask.

• Causality: Slow addition prevents localized concentration spikes and exothermic micro-environments. A sudden increase in temperature could temporarily overcome the steric barriers of the chiral pocket, degrading the final ee%.

5. Reaction Monitoring and Quenching

• Action: Stir at -78 °C for 24 hours. Monitor via TLC (Hexane/EtOAc 4:1). Once complete, quench directly at -78 °C with 2 mL of saturated aqueous NaHCO₃ before allowing the flask to warm to room temperature.

• Causality: Quenching at the reaction temperature permanently halts the catalytic cycle before thermal warming can induce any non-selective background reactions.

6. Isolation and Analysis

• Action: Extract with dichloromethane (3 x 5 mL), dry over anhydrous Na₂SO₄, and concentrate. Purify via flash chromatography and determine the ee% using chiral HPLC (Chiralcel OD-H column).

References

• PubChem. "(R)-1-(2,4,6-Triisopropylphenyl)ethanol." National Institutes of Health (NIH). URL:[Link]

• MDPI. "Study of the Influence of the Change from Methyl to Isopropyl Substituents in 1-(2,4,6-trialkylphenyl)ethanol on the Point Group Symmetry of the 0-D Hydrogen-Bonded Moiety." Crystals (2024). URL:[Link]

• Jain, P., & Wang, H. "Brønsted Acid Catalyzed Asymmetric Propargylation of Aldehydes." Angewandte Chemie International Edition (2012). National Center for Biotechnology Information (PMC3334334). URL:[Link]

Computational Modeling of 1-(2,4,6-Triisopropylphenyl)ethanol Conformations: A Software Comparison Guide

As a Senior Application Scientist, I frequently encounter drug development and catalysis workflows where steric bulk dictates molecular behavior. Molecules containing the 2,4,6-triisopropylphenyl moiety—such as 1-(2,4,6-triisopropylphenyl)ethanol and related TRIP (3,3′-bis(2,4,6-triisopropylphenyl)-1,1′-binaphthyl-2,2′-diyl hydrogenphosphate) catalysts—present a formidable challenge for computational chemistry.

The three isopropyl groups create a massive "steric wall" that restricts the rotation of the central C–C bond linking the aromatic ring to the ethanol group. This restricted rotation generates a complex landscape of closely related conformational isomers (rotamers). Furthermore, this steric bulk fundamentally alters the molecule's supramolecular assembly; while less hindered analogs like 1-(2,4,6-trimethylphenyl)ethanol form hexameric hydrogen-bonded networks, the triisopropyl derivative is restricted to forming tetramers via strong O-H…O hydrogen bonds[1].

This guide objectively compares the leading computational software suites for modeling these highly hindered conformations and provides a self-validating experimental protocol grounded in X-ray crystallographic data.

Software Comparison Matrix

To accurately model the conformational space of 1-(2,4,6-triisopropylphenyl)ethanol, a software suite must excel in three areas: broad conformational sampling, accurate handling of London dispersion forces (crucial for bulky alkyl groups), and high-level ab initio energy refinement.

Feature / Capability	COSMO-conf (TURBOMOLE)	ORCA 5.0	Gaussian 16
Primary Strength	Rapid conformer generation for bulky, flexible systems.	Near-coupled-cluster accuracy for single-point energies.	Industry-standard geometry optimization and NMR prediction.
Dispersion Corrections	D3 natively supported.	D3 and D4 natively integrated; excellent for bulky aryls.	GD3BJ widely used; requires careful functional selection.
Steric Clash Handling	Excellent: Automated BP86/def-SVP screening avoids steric local minima[2].	Superior: DLPNO-CCSD(T) accurately ranks closely packed rotamers[2].	Good: Robust, but manual dihedral scanning is often required.
Ideal Use Case	Step 1: Initial conformational space exploration.	Step 3: High-accuracy energy ranking of final conformers.	Step 2: DFT geometry optimization and frequency analysis.

Self-Validating Computational Protocol

A computational model is only as reliable as its ability to reproduce physical reality. The following step-by-step methodology is designed as a closed-loop, self-validating system: the computational outputs must directly align with known X-ray crystallographic benchmarks before the model can be trusted for predictive drug design or catalyst development.

Step 1: Conformational Sampling (Recommended: COSMO-conf)

• Action: Generate an initial pool of 3D conformers by systematically rotating the dihedral angles of the three isopropyl groups and the ethanol hydroxyl moiety.

• Causality: Why use automated software like COSMO-conf over manual dihedral scanning? The bulky isopropyl groups and the ethanol moiety create a hyper-dimensional potential energy surface. Manual scanning is highly prone to missing the global minimum because bypassing the "steric wall" often requires correlated, simultaneous rotations of multiple bonds. COSMO-conf automates this via systematic screening at the BP86/def-SVP level, ensuring all viable rotamers are captured[2].

Step 2: DFT Pre-Optimization (Recommended: Gaussian 16 or ORCA)

• Action: Optimize the geometries of all conformers within a 5 kcal/mol window using a dispersion-corrected functional (e.g., PBE-D3/def2-SVP or wB97X-D4).

• Causality: Dispersion corrections (such as Grimme's D3 or D4) are non-negotiable for this molecule. Standard functionals (like uncorrected B3LYP) fail to account for the attractive London dispersion forces between the bulky isopropyl groups. Without dispersion corrections, the computational model will artificially elongate the C–C bonds to relieve steric strain, leading to highly inaccurate geometries.

Step 3: High-Accuracy Single Point Refinement (Recommended: ORCA)

• Action: Perform single-point energy calculations on the optimized geometries using Domain-Based Local Pair Natural Orbital Coupled Cluster theory (DLPNO-CCSD(T)/cc-pVTZ).

• Causality: Why is DFT insufficient for the final energy ranking? The relative energy differences between the rotamers of highly hindered systems often fall within the error margin of standard DFT (~2-3 kcal/mol). DLPNO-CCSD(T) provides near-coupled-cluster accuracy at a fraction of the computational cost, reducing the energy error to <1 kcal/mol and providing a definitive ranking of the conformers[2].

Step 4: Experimental Validation Loop

• Action: Compare the calculated structural parameters of the lowest-energy conformer against X-ray crystallographic data. If the computational model deviates from the benchmarks (see Section 3), the chosen DFT functional or basis set must be re-evaluated.

Quantitative Benchmarks for Model Validation

To validate your computational workflow, your optimized geometries must fall within the specific tolerances of the experimental data derived from X-ray crystallography of 1-(2,4,6-triisopropylphenyl)ethanol[1].

Structural Parameter	Experimental Value (X-Ray)	Target Tolerance	Causality / Significance
C(aryl)–C(isopropyl) Bond	1.51–1.53 Å	± 0.01 Å	Validates the proper computational handling of London dispersion forces between the bulky alkyl groups[1].
C(1)–C(2)–C(9) Angle	122°–124° (+2–4° from ideal)	± 0.5°	Confirms the model accurately captures the expansion of the aromatic ring angles required to relieve severe steric clash[1].
Supramolecular Assembly	Tetramer (O-H...O H-bonds)	Binding Energy < 0	Differentiates the triisopropyl derivative from less hindered hexameric analogs; validates intermolecular potentials[1].

Workflow Visualization

Figure 1: Computational workflow for modeling highly hindered aryl ethanol conformations.

References

• Title: Study of the Influence of the Change from Methyl to Isopropyl Substituents in 1-(2,4,6-trialkylphenyl)
• Source: PMC (NIH)

Sources

• 1. mdpi.com [mdpi.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Mechanistic Investigation of Reactions Utilizing 1-(2,4,6-Triisopropylphenyl)ethanol (Stericol®): A Comparative Guide for Asymmetric Synthesis

Introduction to Stericol® and the "Steric Wall" Concept

In the landscape of asymmetric synthesis, the design and selection of chiral auxiliaries are paramount for achieving high stereocontrol. 1-(2,4,6-Triisopropylphenyl)ethanol , commercially known as Stericol® [1], is a highly effective chiral auxiliary developed specifically for demanding stereoselective transformations[2]. Pioneered by Andrew E. Greene and co-workers, this auxiliary has become a cornerstone in the "three-atom olefin annelation" approach, enabling the efficient synthesis of complex cyclopentenones, γ-butyrolactones, and γ-butyrolactams[3].

The mechanistic brilliance of Stericol lies in its molecular architecture. The 2,4,6-triisopropylphenyl (TRIP) group creates an exceptionally deep and rigid chiral pocket[4]. When attached to a reactive substrate (such as an enol ether), the massive steric bulk of the ortho-isopropyl groups acts as a "steric wall," completely blocking one face of the adjacent π-system. This forces incoming reagents to approach orthogonally from the unhindered face, resulting in near-perfect diastereoselectivity.

Mechanistic Causality & Comparative Performance

To understand the superiority of Stericol, it must be compared against traditional chiral auxiliaries like (-)-menthol and 8-phenylmenthol in the context of[2+2] cycloadditions.

• (-)-Menthol: While inexpensive, its isopropyl group is relatively flexible and positioned too far from the reactive center to provide absolute facial shielding, leading to moderate diastereomeric excess (d.e.).

• 8-Phenylmenthol: Improves upon menthol by utilizing π-stacking interactions to lock the conformation, significantly boosting selectivity. However, it is prone to side reactions and can be difficult to recover quantitatively.

• (R)- or (S)-Stericol: Operates on pure, brute-force steric hindrance. In the thermal [2+2] cycloaddition of dichloroketene with chiral enol ethers, the ketene approaches the olefin orthogonally. The TRIP group of Stericol completely blocks the Re or Si face (depending on the enantiomer used), forcing a highly concerted, face-selective cyclization that yields cyclobutanones with >95% d.e.[5].

Quantitative Performance Comparison

The following table summarizes the comparative performance of these auxiliaries in the [2+2] cycloaddition of dichloroketene with chiral enol ethers:

Chiral Auxiliary	Reaction Type	Average Yield (%)	Diastereomeric Excess (d.e. %)	Auxiliary Recovery (%)
(-)-Menthol	[2+2] Cycloaddition	60 – 65%	40 – 50%	~80%
8-Phenylmenthol	[2+2] Cycloaddition	70 – 75%	85 – 90%	~70%
Stericol®	[2+2] Cycloaddition	85 – 90%	> 95%	> 90%

Experimental Workflows & Self-Validating Protocols

The utility of Stericol is best demonstrated through the synthesis and subsequent ring expansion of chiral cyclobutanones[2]. The following protocols detail the self-validating system used to generate enantiopure natural product precursors.

Protocol 1: Synthesis of Stericol-Derived Chiral Enol Ethers

• Deprotonation: Dissolve (R)-Stericol[1] in anhydrous THF under an argon atmosphere. Cool the solution to 0 °C and slowly add NaH (1.2 eq). Stir for 30 minutes to form the alkoxide.

• Alkylation: Add bromoacetaldehyde diethyl acetal (1.1 eq) dropwise and heat the mixture to reflux for 12 hours.

• Elimination: Subject the resulting acetal to acid-catalyzed elimination using catalytic p-TsOH in toluene under reflux with a Dean-Stark trap to yield the chiral enol ether.

• Purification: Quench with saturated aqueous NaHCO₃, extract with diethyl ether, dry over MgSO₄, and purify via flash column chromatography.

Protocol 2: Asymmetric [2+2] Cycloaddition with Dichloroketene

• Ketene Generation: In a flame-dried flask, dissolve the Stericol-derived enol ether and activated zinc dust (3.0 eq) in anhydrous diethyl ether.

• Cycloaddition: Slowly add a solution of trichloroacetyl chloride (2.0 eq) and POCl₃ (1.0 eq) in diethyl ether over 2 hours using a syringe pump at room temperature[2]. The POCl₃ significantly improves the Zn-mediated dehalogenation procedure[2].

• Workup: Filter the reaction mixture through a pad of Celite to remove zinc salts. Wash the filtrate with saturated aqueous NaHCO₃ and brine.

• Isolation: Concentrate the organic layer under reduced pressure. The resulting α,α-dichlorocyclobutanone is obtained with >95% d.e.[5].

Protocol 3: Regioselective Ring Expansion & Auxiliary Cleavage

• Oxidation (Baeyer-Villiger): Dissolve the chiral α,α-dichlorocyclobutanone in dichloromethane. Add m-chloroperoxybenzoic acid (m-CPBA, 1.5 eq) and NaHCO₃ (2.0 eq)[2].

• Stirring: Stir the suspension at room temperature for 12–24 hours until TLC indicates complete consumption of the starting material.

• Quenching: Quench with saturated aqueous Na₂S₂O₃ to destroy excess peroxide, followed by washing with saturated aqueous NaHCO₃.

• Cleavage: Subject the resulting γ-butyrolactone to zinc-mediated dechlorination. Cleave the Stericol auxiliary using acidic conditions (e.g., TFA/CH₂Cl₂)[6]. The auxiliary can be recovered via column chromatography and reused.

Mechanistic Visualizations

Caption: Mechanistic pathway of Stericol-mediated [2+2] cycloaddition with dichloroketene.

Caption: Workflow for the synthesis of γ-butyrolactones and γ-lactams via cyclobutanone ring expansion.

References

• Delair, P., Kanazawa, A. M., de Azevedo, M. B. M., & Greene, A. E. (1996). Efficient, large-scale preparation of (R)- and (S)-1-(2,4,6-triisopropylphenyl)ethanol, versatile chiral auxiliary for cyclopentenone, γ-butyrolactone, and γ-butyrolactam synthesis. Tetrahedron: Asymmetry, 7(9), 2707-2710.

• Deprés, J.-P., Delair, P., Poisson, J.-F., Kanazawa, A., & Greene, A. E. (2016). Diverse Natural Products from Dichlorocyclobutanones: An Evolutionary Tale. Accounts of Chemical Research, 49(2), 252-261.

• National Center for Biotechnology Information. PubChem Compound Summary for CID 11118431, (R)-1-(2,4,6-Triisopropylphenyl)ethanol.

• Darses, B., Greene, A. E., & Poisson, J.-F. (2012). Thermal [2 + 2]-Cycloaddition of Ketenes with Chiral Enol Ethers: Route to Densely Substituted Cyclobutanones. The Journal of Organic Chemistry, 77(4), 1710-1721.

• Simon, J., et al. (2022). Total synthesis of the natural (−)-205B alkaloid and its activity toward α7 nAChRs. RSC Advances, 12(55), 35848-35853.

Sources

• 1. (R)-1-(2,4,6-Triisopropylphenyl)ethanol | C17H28O | CID 11118431 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. Total synthesis of the natural (−)-205B alkaloid and its activity toward α7 nAChRs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Total synthesis of the natural (−)-205B alkaloid and its activity toward α7 nAChRs - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D2OB01723G [pubs.rsc.org]

Safety & Regulatory Compliance

Personal protective equipment for handling 1-(2,4,6-Triisopropylphenyl)ethanol

As a Senior Application Scientist, I approach laboratory safety not as a static checklist of compliance, but as a dynamic, mechanistic system. To safely handle 1-(2,4,6-Triisopropylphenyl)ethanol —whether you are working with the (R)-enantiomer (CAS 181531-14-6) or the (S)-enantiomer (CAS 102225-88-7)—you must first understand its physical chemistry.

This guide provides drug development professionals and researchers with a field-proven, self-validating framework for personal protective equipment (PPE), operational handling, and disposal.

Mechanistic Hazard Profiling: The "Why" Behind the PPE

1-(2,4,6-Triisopropylphenyl)ethanol is a sterically hindered, chiral aromatic alcohol frequently used in proteomics research and asymmetric synthesis. While its bulky triisopropyl groups provide excellent stereocontrol in chemical reactions, they also dictate its hazard profile:

• High Lipophilicity (XLogP3 = 4.8): This compound is highly lipophilic [1]. If it contacts unprotected skin—especially when dissolved in an organic carrier solvent like dichloromethane (DCM) or ethanol—it will rapidly partition into the lipid-rich stratum corneum. This solvent-mediated transport can lead to severe dermal irritation (H315) and systemic absorption.

• Particulate Aerosolization: As a crystalline solid/powder at room temperature, it readily accumulates static charge during transfer. This creates a dual hazard: mass-transfer inaccuracies and inhalation of irritating dust (H335) [2].

• Ocular Toxicity: Like many bulky aromatic alcohols, it is a severe eye irritant (H319) capable of causing corneal damage upon contact [2].

Quantitative PPE Matrix

To counteract these specific mechanistic hazards, your PPE must act as a targeted barrier system. The table below summarizes the exact specifications required for handling this compound.

PPE Category	Material Specification	Mechanistic Justification	Replacement Frequency
Hand Protection (Solid)	Nitrile (≥ 0.12 mm thickness)	Provides high tensile strength against micro-tears while blocking dry lipophilic solids.	Every 2 hours, or immediately upon visible contamination.
Hand Protection (Solution)	Butyl Rubber or Viton	Carrier solvents (e.g., DCM) rapidly degrade nitrile. Butyl prevents solvent-mediated dermal absorption of the solute.	Immediately upon solvent splash or exposure.
Eye Protection	ANSI Z87.1 / EN 166 Goggles	Forms a seal around the eyes to prevent corneal irritation from aerosolized, static-prone particulates.	Reusable; sanitize with 70% IPA after each session.
Body Protection	Flame-Resistant (FR) Lab Coat	Protects against static-discharge ignition if the solid is handled near flammable carrier solvents.	Weekly laundering, or immediately post-spill.
Respiratory	Fume Hood (>100 fpm velocity)	Primary engineering control. Captures airborne dust generated by static repulsion during weighing.	N/A (Requires annual certification).

Self-Validating Operational Workflows

Trustworthy science requires protocols that validate themselves in real-time. Do not just follow steps; confirm their efficacy as you work.

Protocol: Precision Weighing and Transfer

• Engineering Control Verification: Before opening the chemical container, check the chemical fume hood's digital monitor to ensure a face velocity between 100–120 feet per minute (fpm).

  • Self-Validation: If a digital monitor is absent, tape a small strip of tissue to the bottom of the sash. Its inward deflection acts as a continuous, visual validation of negative pressure.

• Static Mitigation: Pass an anti-static zero-ionizer over the analytical balance and the weighing boat.

  • Causality: Neutralizing the static charge prevents the lipophilic powder from aerosolizing or clinging to the stainless-steel spatula, ensuring accurate stoichiometry and eliminating inhalation risk.

• PPE Donning: Equip your FR lab coat, safety goggles, and double-glove with nitrile.

• Transfer: Using a grounded spatula, transfer the required mass of 1-(2,4,6-Triisopropylphenyl)ethanol.

• Decontamination: Wipe down the balance and spatulas with an ethanol-soaked, lint-free wipe to dissolve and capture any residual compound.

Spill Response and Disposal Plan

A common operational failure is treating a chemical spill like standard debris. Sweeping a solid spill of 1-(2,4,6-Triisopropylphenyl)ethanol will aerosolize the irritant, directly exposing the laboratory to H335 hazards.

Protocol: Step-by-Step Spill Containment

• Halt and Assess: Immediately stop operations. Identify if the spill is a dry powder or dissolved in a solvent.

• Neutralization (Solid Spill): Do not sweep. Cover the spilled powder with damp paper towels (using water or a mild ethanol solution). This physically traps the dust and prevents aerosolization.

• Neutralization (Solution Spill): If spilled while dissolved in an organic solvent, deploy an inert, non-combustible absorbent like vermiculite to trap the liquid matrix.

• Collection: Use a non-sparking scoop to transfer the absorbed material into a high-density polyethylene (HDPE) hazardous waste container.

• Disposal Routing: Label the container clearly as "Hazardous Organic Waste." If the carrier solvent was halogenated (e.g., DCM), route it strictly to the halogenated waste stream for high-temperature incineration to prevent environmental contamination.

Operational Decision Tree

The following diagram maps the logical relationships between operational stages, safety checks, and spill response when handling 1-(2,4,6-Triisopropylphenyl)ethanol.

Figure 1: Operational and spill response workflow for 1-(2,4,6-Triisopropylphenyl)ethanol.

References

• PubChem. "(R)-1-(2,4,6-Triisopropylphenyl)ethanol | C17H28O - Computed Properties". National Institutes of Health (NIH). Available at:[Link]